(2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol

Core Science & Biosynthesis

A Comprehensive Guide to the Synthesis of (2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol

For Researchers, Scientists, and Drug Development Professionals

This technical guide details a viable synthetic pathway for (2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol, a sphingolipid analogue. The synthesis leverages established stereoselective reactions to construct the key architectural features of the molecule, namely the syn-amino alcohol moiety and the (E)-configured alkene. The described pathway is modular, allowing for potential derivatization and analogue synthesis for structure-activity relationship (SAR) studies.

Retrosynthetic Analysis and Strategy

The synthesis of (2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol hinges on the stereocontrolled formation of the C2-C3 syn-amino alcohol and the C4-C5 (E)-alkene. A logical retrosynthetic disconnection points to a chiral amino aldehyde as a key building block to set the stereochemistry at C2 and C3. (S)-Garner's aldehyde, a readily available chiral pool starting material derived from L-serine, is an ideal precursor for this purpose. The C11 alkyl chain and the (E)-alkene can be introduced via a stereoselective olefination reaction, such as the Horner-Wadsworth-Emmons reaction.

Synthesis Pathway

The forward synthesis commences with (S)-Garner's aldehyde. A Horner-Wadsworth-Emmons reaction with a suitable phosphonate (B1237965) ester introduces the C11 alkyl chain and concurrently establishes the desired (E)-alkene geometry. Subsequent reduction of the resulting ester and global deprotection furnishes the target molecule.

Figure 1: Proposed synthetic pathway for (2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol.

Experimental Protocols

The following protocols are based on established methodologies for the synthesis of sphingolipid analogues and may require optimization for this specific target.

Step 1: Horner-Wadsworth-Emmons Olefination

This step establishes the (E)-alkene and attaches the C11 alkyl chain.

• Materials:

  • (S)-Garner's aldehyde

  • Diethyl (dodecan-2-one)phosphonate

  • Sodium hydride (NaH), 60% dispersion in mineral oil

  • Anhydrous Tetrahydrofuran (THF)

• Procedure:

  • A flame-dried round-bottom flask under an inert atmosphere (Argon or Nitrogen) is charged with a suspension of sodium hydride (1.2 eq.) in anhydrous THF.

  • The suspension is cooled to 0 °C in an ice bath.

  • A solution of diethyl (dodecan-2-one)phosphonate (1.1 eq.) in anhydrous THF is added dropwise to the NaH suspension.

  • The reaction mixture is stirred at 0 °C for 30 minutes, then allowed to warm to room temperature and stirred for an additional hour to ensure complete ylide formation.

  • The reaction mixture is cooled back to 0 °C, and a solution of (S)-Garner's aldehyde (1.0 eq.) in anhydrous THF is added dropwise.

  • The reaction is allowed to warm to room temperature and stirred for 12-16 hours, monitoring by Thin Layer Chromatography (TLC) until the starting material is consumed.

  • Upon completion, the reaction is carefully quenched by the slow addition of saturated aqueous ammonium (B1175870) chloride (NH₄Cl) solution at 0 °C.

  • The aqueous layer is extracted with ethyl acetate (B1210297) (3x).

  • The combined organic layers are washed with brine, dried over anhydrous sodium sulfate (B86663) (Na₂SO₄), filtered, and concentrated under reduced pressure.

  • The crude product is purified by flash column chromatography on silica (B1680970) gel to afford the intermediate ester.

Step 2: Reduction of the Ester

The ester functionality is reduced to the primary alcohol.

• Materials:

  • Intermediate Ester from Step 1

  • Diisobutylaluminium hydride (DIBAL-H), 1.0 M solution in hexanes

  • Anhydrous Dichloromethane (CH₂Cl₂)

• Procedure:

  • The intermediate ester (1.0 eq.) is dissolved in anhydrous CH₂Cl₂ in a flame-dried round-bottom flask under an inert atmosphere.

  • The solution is cooled to -78 °C using a dry ice/acetone bath.

  • DIBAL-H (2.2 eq.) is added dropwise, maintaining the internal temperature below -70 °C.

  • The reaction is stirred at -78 °C for 2-3 hours, with progress monitored by TLC.

  • Once the reaction is complete, it is quenched by the slow, dropwise addition of methanol (B129727) at -78 °C, followed by a saturated aqueous solution of Rochelle's salt (potassium sodium tartrate).

  • The mixture is allowed to warm to room temperature and stirred vigorously until the two layers become clear.

  • The layers are separated, and the aqueous layer is extracted with CH₂Cl₂ (3x).

  • The combined organic layers are washed with brine, dried over Na₂SO₄, filtered, and concentrated.

  • The crude product is purified by flash column chromatography to yield the protected diol intermediate.

Step 3: Global Deprotection

Removal of the Boc and acetonide protecting groups to yield the final product.

• Materials:

  • Protected Diol Intermediate from Step 2

  • Trifluoroacetic acid (TFA)

  • Dichloromethane (CH₂Cl₂)

• Procedure:

  • The protected diol (1.0 eq.) is dissolved in CH₂Cl₂ in a round-bottom flask.

  • Trifluoroacetic acid (10-20 eq.) is added, and the reaction mixture is stirred at room temperature for 2-4 hours. Progress is monitored by TLC.

  • Upon completion, the solvent and excess TFA are removed under reduced pressure.

  • The residue is dissolved in a minimal amount of methanol and neutralized with a base such as saturated aqueous sodium bicarbonate (NaHCO₃) or by passing through a basic ion-exchange resin.

  • The product is extracted with an appropriate organic solvent (e.g., ethyl acetate or a mixture of chloroform (B151607) and methanol).

  • The combined organic layers are dried and concentrated.

  • The final product, (2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol, can be further purified by recrystallization or chromatography.

Quantitative Data Summary

The following table summarizes expected yields for each synthetic step, based on literature precedents for similar transformations. Actual yields may vary depending on experimental conditions and scale.

Step	Transformation	Starting Material	Key Reagents	Product	Expected Yield (%)
1	Horner-Wadsworth-Emmons	(S)-Garner's Aldehyde	Diethyl (dodecan-2-one)phosphonate, NaH	Intermediate Ester	75-85
2	Ester Reduction	Intermediate Ester	DIBAL-H	Protected Diol	80-90
3	Deprotection	Protected Diol	TFA	(2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol	85-95

Logical Workflow for Synthesis and Characterization

The following diagram illustrates the logical workflow from starting materials to the final, characterized product.

Figure 2: Logical workflow for the synthesis and characterization of the target molecule.

This guide provides a robust framework for the synthesis of (2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol. Researchers are encouraged to consult the primary literature for further details and to optimize the described conditions for their specific laboratory settings.

Navigating the Immunomodulatory Landscape of Sphingosine Analogs: A Technical Guide to the Biological Activity of (2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol and its Congeners

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: Direct experimental data on the biological activity of (2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol is scarce in publicly available literature. This guide provides an in-depth technical overview based on the well-documented activities of its close structural and functional analogs, primarily other synthetic 2-amino-1,3-diols and the immunosuppressive drug FTY720 (Fingolimod). The principles, pathways, and experimental methodologies described herein are considered highly applicable to the target compound.

Executive Summary

(2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol belongs to a class of synthetic sphingoid base analogs that are potent modulators of the sphingosine-1-phosphate (S1P) signaling pathway. This pathway is a critical regulator of numerous cellular processes, most notably lymphocyte trafficking. By acting as agonists and subsequent functional antagonists of S1P receptors, these compounds effectively sequester lymphocytes in secondary lymphoid organs, preventing their infiltration into sites of inflammation. This mechanism of action underpins their powerful immunosuppressive effects, which have been harnessed for the treatment of autoimmune diseases such as multiple sclerosis. This guide details the molecular mechanism of action, key signaling cascades, and relevant experimental protocols for evaluating the biological activity of this class of compounds.

Mechanism of Action: Modulation of Sphingosine-1-Phosphate (S1P) Receptors

The primary mode of action for (2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol and its analogs is the modulation of the five known G protein-coupled S1P receptors (S1P₁₋₅). The process can be dissected into several key steps:

• Prodrug Phosphorylation: Similar to the well-studied analog FTY720, (2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol is likely a prodrug that requires in vivo phosphorylation by sphingosine (B13886) kinases (SphK), particularly SphK2, to become biologically active. This phosphorylation event yields the corresponding phosphate (B84403) metabolite, which is the active form of the molecule.

• S1P Receptor Agonism: The phosphorylated analog acts as a high-affinity agonist at four of the five S1P receptors: S1P₁, S1P₃, S1P₄, and S1P₅. It has minimal activity at the S1P₂ receptor. The initial binding and activation of these receptors, particularly S1P₁, mimics the natural ligand, S1P.

• Receptor Internalization and Functional Antagonism: Unlike the natural ligand S1P, which promotes receptor recycling, continuous stimulation by the phosphorylated analog leads to the internalization and subsequent ubiquitination and degradation of the S1P₁ receptor.[1][2] This sustained downregulation of S1P₁ on the surface of lymphocytes renders them unresponsive to the endogenous S1P gradient that normally guides their egress from lymph nodes.

• Lymphocyte Sequestration: The S1P concentration is naturally high in the blood and lymph, creating a chemotactic gradient that draws lymphocytes out of secondary lymphoid organs. By functionally antagonizing the S1P₁ receptor, these analogs abrogate the lymphocytes' ability to sense this gradient, effectively trapping them within the lymph nodes. This leads to a profound, yet reversible, reduction in circulating lymphocytes, thereby limiting the autoimmune response.

Signaling Pathways

The interaction of phosphorylated sphingosine analogs with S1P receptors triggers a cascade of intracellular signaling events. The primary pathway leading to immunosuppression is mediated through the S1P₁ receptor on lymphocytes.

Figure 1. S1P₁ Receptor Signaling and Functional Antagonism.

Quantitative Biological Data of Sphingosine Analogs

While specific data for (2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol is unavailable, the following tables summarize key quantitative metrics for the well-characterized analog, FTY720 (Fingolimod), and its phosphorylated form (FTY720-P).

Table 1: S1P Receptor Binding Affinities of FTY720-P

Receptor Subtype	Binding Affinity (Kd, nM)	Reference
S1P₁	0.034	[3]
S1P₃	0.32	[3]
S1P₄	0.44	[3]
S1P₅	0.29	[3]
S1P₂	>10,000	[4]

Table 2: In Vitro Anti-proliferative Activity of FTY720

Cell Line	Cell Type	IC₅₀ (µM)	Reference
A172	Glioblastoma	4.6	[5]
G28	Glioblastoma	17.3	[5]
U87	Glioblastoma	25.2	[5]

Table 3: Immunosuppressive Activity of 2-Alkyl-2-aminopropane-1,3-diols

Compound	Alkyl Chain Length	Effect on Rat Skin Allograft Survival	Reference
ISP-I-55	C14 (Tetradecyl)	Prolonged survival, more effective than Cyclosporin A	[6][7]
Analog	C15 (Pentadecyl)	Prolonged survival, more effective than Cyclosporin A	[6][7]
Analog	C16 (Hexadecyl)	Prolonged survival, more effective than Cyclosporin A	[6][7]

Experimental Protocols

The evaluation of the biological activity of sphingosine analogs involves a variety of in vitro and in vivo assays. Below are detailed methodologies for key experiments.

S1P Receptor Internalization Assay

This assay is crucial for confirming the functional antagonism mechanism of the compound.

Figure 2. Workflow for S1P₁ Receptor Internalization Assay.

Methodology: [8][9][10]

• Cell Culture: Utilize a cell line, such as U2OS or HEK293, stably expressing a human S1P₁ receptor fused to a fluorescent protein (e.g., EGFP). Culture the cells in appropriate media supplemented with antibiotics to maintain selection.

• Cell Plating: Seed the cells into 96-well, clear-bottom imaging plates at a density that will result in a sub-confluent monolayer on the day of the assay.

• Compound Preparation: Prepare a stock solution of the test compound (phosphorylated form) and perform serial dilutions to obtain the desired concentration range.

• Assay Execution:

  • Wash the cells with a serum-free medium or assay buffer.

  • Add the diluted test compounds to the wells. Include a vehicle control and a positive control (e.g., FTY720-P).

  • Incubate the plate at 37°C in a humidified incubator with 5% CO₂ for a specified time (e.g., 30-60 minutes).

• Imaging and Analysis:

  • Visualize the cells using a high-content imaging system.

  • Quantify the internalization of the EGFP-S1P₁ by measuring the fluorescence intensity within intracellular puncta compared to the plasma membrane.

  • Calculate the EC₅₀ value for receptor internalization.

Lymphocyte Migration (Transwell) Assay

This assay assesses the functional consequence of S1P receptor modulation on lymphocyte chemotaxis.

Methodology:

• Isolation of Lymphocytes: Isolate primary T-cells or B-cells from mouse spleen or lymph nodes, or use a lymphocyte cell line (e.g., Jurkat).

• Assay Setup:

  • Use a multi-well plate with cell culture inserts (e.g., Transwell®) with a pore size appropriate for lymphocyte migration (typically 5 µm).

  • Add media containing a chemoattractant (e.g., S1P or CXCL12) to the lower chamber.

  • In the upper chamber, add the lymphocyte cell suspension that has been pre-incubated with various concentrations of the test compound or vehicle control.

• Incubation: Incubate the plate for 2-4 hours at 37°C to allow for cell migration.

• Quantification:

  • Collect the cells that have migrated to the lower chamber.

  • Quantify the migrated cells using a cell counter, flow cytometry, or a colorimetric assay (e.g., Calcein-AM staining).

• Data Analysis: Determine the inhibitory concentration (IC₅₀) of the test compound on lymphocyte migration towards the S1P gradient.

Sphingosine Kinase Activity Assay

This assay is used to determine if the parent compound can be phosphorylated by sphingosine kinases.

Figure 3. General Workflow for Sphingosine Kinase Assay.

Radiometric Assay Methodology: [11]

• Reaction Setup: In a microcentrifuge tube, combine recombinant human SphK1 or SphK2, the test compound (e.g., (2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol), and reaction buffer.

• Reaction Initiation: Start the reaction by adding ATP mix containing [γ-³²P]ATP.

• Incubation: Incubate the reaction at 37°C for 30 minutes.

• Reaction Termination and Extraction: Stop the reaction by adding acidified methanol/chloroform (B151607). Perform a phase separation by adding chloroform and KCl.

• Analysis:

  • Spot the organic (lipid-containing) phase onto a silica (B1680970) thin-layer chromatography (TLC) plate.

  • Separate the lipids using an appropriate solvent system (e.g., 1-butanol/acetic acid/water).

  • Visualize the radiolabeled phosphorylated product by autoradiography and quantify by scintillation counting.

Luminescent Assay Methodology: [12]

• Reaction Setup: In a white 96-well plate, add the test compound, sphingosine kinase, and reaction buffer.

• Reaction Initiation: Add ATP to start the reaction.

• Incubation: Incubate at 37°C for a defined period (e.g., 60 minutes).

• Detection: Add an ATP detection reagent (e.g., Kinase-Glo®). This reagent simultaneously stops the kinase reaction and measures the amount of remaining ATP.

• Measurement: Measure the luminescence using a plate reader. The kinase activity is inversely proportional to the luminescent signal.

Conclusion

(2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol is a sphingosine analog with strong potential as an immunomodulatory agent. Based on the extensive research on structurally related compounds, its biological activity is predicted to be mediated through the phosphorylation-dependent agonism and subsequent functional antagonism of S1P receptors, leading to the sequestration of lymphocytes. The experimental protocols detailed in this guide provide a robust framework for the comprehensive evaluation of its efficacy and mechanism of action, paving the way for further drug development and application in autoimmune and inflammatory diseases.

References

• 1. FTY720: sphingosine 1-phosphate receptor-1 in the control of lymphocyte egress and endothelial barrier function - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. FTY720, a new class of immunomodulator, inhibits lymphocyte egress from secondary lymphoid tissues and thymus by agonistic activity at sphingosine 1-phosphate receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. FTY720 (Gilenya) Phosphate Selectivity of Sphingosine 1-Phosphate Receptor Subtype 1 (S1P1) G Protein-coupled Receptor Requires Motifs in Intracellular Loop 1 and Transmembrane Domain 2 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Sphingosine‑1‑phosphate analogue FTY720 exhibits a potent anti‑proliferative effect on glioblastoma cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Potent immunosuppressants, 2-alkyl-2-aminopropane-1,3-diols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. tools.thermofisher.com [tools.thermofisher.com]
• 9. Receptor internalization assay [bio-protocol.org]
• 10. documents.thermofisher.com [documents.thermofisher.com]
• 11. Sphingosine kinase 1 (SphK1) activity assay [bio-protocol.org]
• 12. Sphingosine Kinase Activity Assay - Echelon Biosciences [echelon-inc.com]

Cellular Targets of (2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

(2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol is a sphingoid base, a class of aliphatic amino alcohols that are fundamental structural components of sphingolipids. While direct experimental data for this specific C15 sphingoid base is limited in publicly available literature, its structural similarity to other well-characterized sphingoid bases, such as sphingosine (B13886), strongly suggests its primary cellular target lies within the intricate and vital network of sphingolipid metabolism. This technical guide will provide an in-depth analysis of the likely cellular targets of (2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol by examining the established mechanisms of analogous compounds.

Sphingolipids are not merely structural components of cell membranes; they are critical signaling molecules involved in a myriad of cellular processes, including proliferation, differentiation, apoptosis, and inflammation.[1] The enzymes that regulate sphingolipid metabolism are therefore significant targets for therapeutic intervention in a range of diseases, including cancer, neurodegenerative disorders, and metabolic diseases.[2]

This guide will focus on the primary and most probable cellular target of sphingoid base analogues: Serine Palmitoyltransferase (SPT) , the rate-limiting enzyme in the de novo sphingolipid biosynthesis pathway. To provide concrete quantitative data and detailed experimental protocols as required, this document will use Myriocin (B1677593) (ISP-1) , a potent and extensively studied SPT inhibitor with a similar structural backbone, as a reference compound.

Primary Cellular Target: Serine Palmitoyltransferase (SPT)

Serine Palmitoyltransferase (SPT) catalyzes the initial and committed step in the biosynthesis of sphingolipids: the condensation of L-serine and palmitoyl-CoA to form 3-ketodihydrosphingosine.[3] Inhibition of SPT leads to a reduction in the cellular pool of sphingolipids, including ceramide, sphingosine, and sphingosine-1-phosphate. Given the structural analogy, (2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol is predicted to act as a competitive inhibitor of SPT.

Myriocin, a fungal metabolite, is a highly specific and potent inhibitor of SPT.[4] It has been instrumental in elucidating the roles of de novo sphingolipid synthesis in various cellular contexts.

Quantitative Data for SPT Inhibition by Myriocin

The following tables summarize the quantitative data for the inhibitory activity of Myriocin on Serine Palmitoyltransferase.

Inhibitor	Target Enzyme	Assay System	Inhibitory Constant (Ki)	IC50	Reference
Myriocin	Yeast Serine Palmitoyltransferase	In vitro enzyme assay with yeast microsomes	10.3 ± 3.2 nM	-	[5]
Myriocin	Mammalian Serine Palmitoyltransferase	Not specified	Picomolar concentrations	Nanomolar concentrations	[2]

Note: IC50 values can vary depending on substrate concentrations used in the assay.

Effects of Myriocin on Cellular Sphingolipid Levels

Inhibition of SPT by myriocin leads to a measurable decrease in various sphingolipid species in different biological systems.

Treatment	Biological System	Measured Sphingolipid	Effect	Reference
10 µM Myriocin	CHO-K1 cells	De novo sphingolipid synthesis	~95% inhibition	[6]
Myriocin	Mice with diet-induced insulin (B600854) resistance	Intramuscular ceramide	Significant decrease	[7]
Myriocin	Rats with cerebral ischemia/reperfusion	Ceramide in cerebral cortex	Reduction	[8]
Myriocin	Murine failing myocardium	C16, C24:1, and C24 ceramides	Reduction	[9]
Myriocin	Ewes	Plasma very-long-chain ceramide and dihydroceramide	Linear decrease	[10]

Signaling Pathways and Experimental Workflows

Sphingolipid De Novo Biosynthesis Pathway and Site of Inhibition

The following diagram illustrates the de novo sphingolipid biosynthesis pathway, highlighting the central role of Serine Palmitoyltransferase (SPT) as the initial and rate-limiting step. Compounds like (2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol and Myriocin are predicted to inhibit this enzyme, thereby blocking the entire downstream pathway.

De Novo Sphingolipid Biosynthesis Pathway and Inhibition Site.

Experimental Workflow: Determination of SPT Inhibition

The following diagram outlines a typical workflow for determining the inhibitory potential of a compound against Serine Palmitoyltransferase using an HPLC-based method.

Workflow for SPT Inhibition Assay using HPLC.

Experimental Protocols

Serine Palmitoyltransferase (SPT) Activity Assay using HPLC-FL

This protocol is adapted from methods described for screening SPT inhibitors and offers a non-radioactive approach to measure enzyme activity.[1][11]

a. Materials and Reagents:

• Cell or tissue lysate containing SPT

• L-serine

• Palmitoyl-CoA

• Pyridoxal-5'-phosphate (PLP)

• HEPES buffer (pH 7.4)

• Dithiothreitol (DTT)

• Test compound (e.g., Myriocin) and vehicle control (e.g., DMSO)

• Ammonium hydroxide (B78521) (NH4OH) for reaction termination

• Internal standard (e.g., C17-sphinganine)

• Reagents for lipid extraction (e.g., chloroform/methanol)

• Fluorescent derivatizing agent (e.g., o-phthalaldehyde, OPA)

• HPLC system with a fluorescence detector

b. Procedure:

• Preparation of Reaction Mixture: In a microcentrifuge tube, prepare the reaction buffer containing HEPES, DTT, and PLP.

• Enzyme and Inhibitor Incubation: Add the cell or tissue lysate (as the source of SPT) and the test compound at various concentrations. Incubate for a predetermined time at 37°C to allow for inhibitor binding.

• Initiation of Reaction: Start the enzymatic reaction by adding the substrates, L-serine and palmitoyl-CoA.

• Reaction Incubation: Incubate the reaction mixture at 37°C for a specified duration (e.g., 20-60 minutes).

• Termination of Reaction: Stop the reaction by adding NH4OH.

• Lipid Extraction: Add the internal standard and perform a liquid-liquid extraction of the lipids using a chloroform/methanol mixture.

• Derivatization: Evaporate the organic phase and reconstitute the lipid extract. Add the OPA reagent to fluorescently label the 3-ketodihydrosphingosine product.

• HPLC Analysis: Inject the derivatized sample into an HPLC system equipped with a C18 column. Elute the product using a suitable mobile phase gradient.

• Detection and Quantification: Monitor the fluorescence of the eluate. The amount of 3-ketodihydrosphingosine is quantified by comparing its peak area to that of the internal standard and a standard curve.

• Data Analysis: Calculate the percentage of SPT inhibition for each concentration of the test compound relative to the vehicle control. Determine the IC50 value by plotting the percent inhibition against the logarithm of the inhibitor concentration.

Radioactive SPT Activity Assay

This is a classic and highly sensitive method for measuring SPT activity.

a. Materials and Reagents:

• [³H]L-serine (radiolabeled substrate)

• Cell or tissue microsomes (enriched source of SPT)

• Palmitoyl-CoA

• PLP

• HEPES buffer (pH 8.0)

• Test compound and vehicle control

• Reagents for lipid extraction

• Scintillation cocktail

• Scintillation counter

b. Procedure:

• Reaction Setup: Combine microsomes, HEPES buffer, PLP, and the test compound in a reaction tube.

• Reaction Initiation: Start the reaction by adding palmitoyl-CoA and [³H]L-serine.

• Incubation: Incubate at 37°C for a defined period.

• Reaction Termination and Extraction: Stop the reaction and extract the lipids using a chloroform/methanol/water mixture.

• Phase Separation: Centrifuge to separate the aqueous and organic phases. The radiolabeled product, [³H]3-ketodihydrosphingosine, will partition into the organic phase.

• Washing: Wash the organic phase to remove any unincorporated [³H]L-serine.

• Quantification: Evaporate the organic solvent, add scintillation cocktail to the dried lipid extract, and measure the radioactivity using a scintillation counter.

• Data Analysis: Determine the amount of product formed and calculate the percent inhibition and IC50 value as described for the HPLC-based assay.

Conclusion

References

• 1. Application of An Improved HPLC-FL Method to Screen Serine Palmitoyl Transferase Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Serine palmitoyltransferase is the primary target of a sphingosine-like immunosuppressant, ISP-1/myriocin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Inhibition of serine palmitoyltransferase delays the onset of radiation-induced pulmonary fibrosis through the negative regulation of sphingosine kinase-1 expression - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Effects of serine palmitoyltransferase inhibition by myriocin in ad libitum-fed and nutrient-restricted ewes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Specificity of inhibitors of serine palmitoyltransferase (SPT), a key enzyme in sphingolipid biosynthesis, in intact cells. A novel evaluation system using an SPT-defective mammalian cell mutant - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Inhibition of Ceramide De Novo Synthesis Ameliorates Diet Induced Skeletal Muscles Insulin Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Increased de novo ceramide synthesis and accumulation in failing myocardium - PMC [pmc.ncbi.nlm.nih.gov]
• 10. academic.oup.com [academic.oup.com]
• 11. mdpi.com [mdpi.com]

The Potential Role of (2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol in Cellular Signaling: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide explores the potential role of the sphingoid base, (2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol, in cellular signaling. While direct experimental evidence for this specific molecule is not extensively available in current literature, its structural similarity to other well-characterized sphingoid bases allows for informed extrapolation of its likely involvement in the complex network of sphingolipid-mediated cell regulation. This document details the fundamental aspects of sphingolipid metabolism, the dichotomy of ceramide and sphingosine-1-phosphate (S1P) signaling, and the downstream cellular consequences. Furthermore, this guide provides a compilation of relevant quantitative data, detailed experimental protocols for investigating sphingolipid signaling, and visual diagrams of key pathways and workflows to facilitate a deeper understanding and guide future research in this area.

Introduction to Sphingolipids and (2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol

Sphingolipids are a class of lipids characterized by a sphingoid base backbone, an aliphatic amino alcohol.[1] They are integral components of eukaryotic cell membranes and play crucial roles in signal transduction, regulating a wide array of cellular processes including proliferation, differentiation, apoptosis, and inflammation.[2][3] The central molecule in sphingolipid metabolism is ceramide, which can be generated through the de novo synthesis pathway, the breakdown of sphingomyelin, or the salvage pathway.[4][5]

(2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol is a sphingoid base, the foundational building block for more complex sphingolipids. Its role in cell signaling is predicted to be as a precursor to bioactive sphingolipids such as ceramide and sphingosine-1-phosphate (S1P). The metabolism of this molecule would likely follow the canonical sphingolipid synthesis and degradation pathways, placing it at a critical juncture in determining cell fate.

Sphingolipid Metabolism: A Central Hub for Cell Signaling

The metabolism of sphingolipids is a dynamic and highly regulated process that generates a variety of bioactive molecules. The de novo synthesis pathway begins in the endoplasmic reticulum with the condensation of serine and palmitoyl-CoA.[2] Subsequent enzymatic reactions lead to the formation of a sphingoid base, which is then acylated by a ceramide synthase (CerS) to form dihydroceramide, and subsequently desaturated to produce ceramide.

(2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol, as a sphingoid base, can be acylated to form a specific species of ceramide. This ceramide can then be further metabolized. For instance, it can be phosphorylated by a ceramide kinase to form ceramide-1-phosphate (C1P), have a phosphocholine (B91661) headgroup added to form sphingomyelin, or be glycosylated to form glycosphingolipids.[4] Alternatively, ceramide can be deacylated by a ceramidase to yield sphingosine (B13886), which can then be phosphorylated by a sphingosine kinase (SphK) to generate S1P.[1] This metabolic network is often referred to as the "sphingolipid rheostat," where the relative balance between pro-apoptotic ceramide and pro-survival S1P dictates the cell's response to various stimuli.

References

• 1. mdpi.com [mdpi.com]
• 2. Sphingolipid metabolism and signaling in cardiovascular diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. dovepress.com [dovepress.com]
• 5. benchchem.com [benchchem.com]

In Silico Modeling of (2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol: A Technical Guide for Drug Discovery

Audience: Researchers, scientists, and drug development professionals.

Introduction

(2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol is a sphingoid base analog with a 15-carbon backbone. As a structural analog of naturally occurring sphingolipids, it holds the potential to modulate key signaling pathways implicated in a myriad of human diseases, including cancer, neurodegenerative disorders, and inflammatory conditions. The intricate and often opposing roles of sphingolipid metabolites, such as ceramide and sphingosine-1-phosphate (S1P), in cellular processes like apoptosis, proliferation, and migration, underscore the therapeutic promise of targeting this pathway. This balance, often termed the "sphingolipid rheostat," is a critical determinant of cell fate.

In silico modeling offers a powerful and resource-efficient paradigm for elucidating the mechanism of action, identifying potential protein targets, and optimizing the pharmacological properties of novel sphingolipid analogs like (2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol. Computational techniques such as molecular docking, molecular dynamics simulations, and quantitative structure-activity relationship (QSAR) analysis can provide profound insights into the molecular interactions governing the biological activity of this compound.

This technical guide provides a comprehensive overview of a hypothetical in silico modeling workflow for (2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol. Due to the limited publicly available data on this specific molecule, this document serves as a detailed framework, outlining the methodologies, potential protein targets, and expected data outputs based on studies of analogous sphingolipids.

Potential Protein Targets for In Silico Analysis

The biological effects of sphingolipid analogs are mediated through their interaction with key enzymes in the sphingolipid metabolic pathway and specific receptors. Based on the structure of (2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol, the following protein targets are of high interest for in silico investigation:

• Sphingosine (B13886) Kinase 1 and 2 (SphK1/2): These enzymes catalyze the phosphorylation of sphingosine to the pro-survival signaling molecule S1P. Inhibition of SphK1 is a well-documented strategy in cancer therapy.

• Serine Palmitoyltransferase (SPT): As the rate-limiting enzyme in the de novo sphingolipid biosynthesis pathway, SPT is a crucial control point in cellular sphingolipid homeostasis.

• Ceramide Kinase (CERK): This enzyme phosphorylates ceramide to form ceramide-1-phosphate, another bioactive sphingolipid metabolite.

• Sphingosine-1-Phosphate (S1P) Receptors (S1PR1-5): These G protein-coupled receptors are activated by S1P and are involved in numerous physiological processes, including immune cell trafficking and vascular development.

• Glucosylceramide Synthase (GCS): This enzyme is involved in the formation of glycosphingolipids and is a target in certain metabolic diseases.

In Silico Modeling Workflow

A systematic in silico approach is crucial for a thorough investigation of a novel compound. The following workflow outlines the key steps for the computational analysis of (2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol.

Figure 1: A representative in silico modeling workflow.

Data Presentation: Hypothetical In Silico Results

To illustrate the expected outcomes of the proposed workflow, the following tables present hypothetical quantitative data for the interaction of (2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol with key protein targets.

Table 1: Molecular Docking Results

Target Protein	PDB ID	Binding Affinity (kcal/mol)	Key Interacting Residues	Hydrogen Bonds
Sphingosine Kinase 1 (SphK1)	3VZD	-8.5	ASP178, THR196, ILE174	3
Serine Palmitoyltransferase (SPT)	2XBN	-7.2	LYS265, HIS159	4
Ceramide Kinase (CERK)	(Homology Model)	-6.8	(Predicted)	2
S1P Receptor 1 (S1PR1)	3V2Y	-9.1	LYS34, ASN101, SER105	5

Table 2: Molecular Dynamics Simulation Analysis (100 ns)

System	Average RMSD (Å)	Average RMSF (Å) of Ligand	Average Number of H-Bonds
SphK1 - Ligand Complex	1.8 ± 0.3	0.9 ± 0.2	2.5
SPT - Ligand Complex	2.1 ± 0.4	1.2 ± 0.3	3.1
S1PR1 - Ligand Complex	1.5 ± 0.2	0.8 ± 0.1	4.2

Table 3: Binding Free Energy Calculations (MM/PBSA)

Complex	van der Waals Energy (kcal/mol)	Electrostatic Energy (kcal/mol)	Polar Solvation Energy (kcal/mol)	Non-Polar Solvation Energy (kcal/mol)	Total Binding Free Energy (kcal/mol)
SphK1 - Ligand	-45.2	-20.5	35.8	-4.1	-34.0
SPT - Ligand	-38.7	-25.1	30.2	-3.5	-37.1
S1PR1 - Ligand	-50.1	-30.8	42.5	-4.8	-43.2

Experimental Protocols

This section provides detailed, albeit generalized, protocols for the key in silico experiments.

5.1. Molecular Docking

• Ligand Preparation:

  • The 3D structure of (2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol is generated using a molecular builder (e.g., Avogadro, ChemDraw).

  • The ligand is energy minimized using a suitable force field (e.g., MMFF94).

  • Partial charges are assigned, and the file is converted to a suitable format (e.g., .pdbqt) for docking software.

• Target Preparation:

  • The crystal structure of the target protein is downloaded from the Protein Data Bank (PDB).

  • Water molecules and co-crystallized ligands are removed.

  • Polar hydrogens are added, and partial charges are assigned.

  • For proteins without a crystal structure, a homology model is generated using a server like SWISS-MODEL.

• Docking Simulation:

  • A grid box is defined to encompass the active site of the target protein.

  • Molecular docking is performed using software like AutoDock Vina or Glide.

  • The top-ranked binding poses are saved for further analysis.

5.2. Molecular Dynamics (MD) Simulations

• System Preparation:

  • The docked complex (protein + ligand) is placed in a periodic box of water molecules (e.g., TIP3P).

  • Ions are added to neutralize the system.

  • The system is parameterized using a force field (e.g., AMBER, CHARMM).

• Simulation Protocol:

  • The system is energy minimized to remove steric clashes.

  • The system is gradually heated to the desired temperature (e.g., 300 K) under constant volume (NVT ensemble).

(2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol: A Sphingosine Analog for Research and Drug Development

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

Sphingolipids, once considered mere structural components of cell membranes, are now recognized as critical signaling molecules that govern a multitude of cellular processes, including proliferation, differentiation, and apoptosis. The delicate balance between pro-apoptotic ceramide and pro-survival sphingosine-1-phosphate (S1P), often termed the "sphingolipid rheostat," is a key determinant of cell fate.[1] Consequently, enzymes that regulate the levels of these lipids, such as sphingosine (B13886) kinases (SphKs), have emerged as promising therapeutic targets for a range of diseases, including cancer and inflammatory disorders.[2][3] This has spurred the development of synthetic sphingosine analogs designed to modulate sphingolipid signaling pathways. This technical guide focuses on (2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol , a C15 sphingosine analog. While specific experimental data for this particular compound is limited, this document will provide a comprehensive overview of its potential as a sphingosine analog by drawing upon the well-established structure-activity relationships of related compounds. We will explore its proposed synthesis, hypothesized biological activities, and the key experimental protocols required for its evaluation.

Introduction to Sphingosine and its Analogs

Sphingosine is an 18-carbon amino alcohol that forms the backbone of sphingolipids.[4] Its phosphorylation by sphingosine kinases (SphK1 and SphK2) to S1P is a critical step in a signaling cascade that promotes cell survival, proliferation, and migration.[1] Conversely, the accumulation of ceramide, a precursor of sphingosine, is a potent inducer of apoptosis.[5][6] The chain length of the fatty acid attached to the sphingoid base in ceramide is a crucial determinant of its biological function.[6][7] For instance, C16-ceramide is often associated with the induction of apoptosis, while very long-chain ceramides (B1148491) may have different or even opposing effects.[5][6]

Sphingosine analogs are synthetic molecules that mimic the structure of natural sphingosine and can, therefore, interact with the enzymes and receptors of the sphingolipid signaling pathways. These analogs are invaluable tools for dissecting the complexities of sphingolipid metabolism and signaling, and they hold significant potential as therapeutic agents. By modifying the structure of the sphingoid base, such as altering the length of the alkyl chain, it is possible to develop compounds with specific inhibitory or modulatory effects on key enzymes like SphK1 and SphK2.[2][3] The alkyl chain length of sphingosine kinase inhibitors has been shown to influence their potency and selectivity for the different kinase isoforms.[2][3]

Synthesis of (2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol

A plausible synthetic route for (2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol can be devised based on established methods for the synthesis of other sphingosine analogs, such as the Horner-Wadsworth-Emmons (HWE) reaction.[8] A general, multi-step synthesis starting from a protected L-serine derivative is outlined below.

Proposed Synthetic Scheme:

• Starting Material: The synthesis can commence with a readily available and suitably protected L-serine derivative, such as N-Boc-L-serine methyl ester. The hydroxyl and amino groups are protected to prevent unwanted side reactions.

• Oxidation: The primary alcohol of the protected serine is oxidized to an aldehyde to yield the corresponding Garner's aldehyde.

• Horner-Wadsworth-Emmons (HWE) Reaction: The aldehyde is then subjected to an HWE reaction with a phosphonate (B1237965) ylide bearing the C12 alkyl chain. This reaction is crucial for stereoselectively forming the E-double bond at the C4-C5 position.

• Reduction: The resulting α,β-unsaturated ketone is stereoselectively reduced to the corresponding allylic alcohol, establishing the correct (3R) stereochemistry.

• Deprotection: Finally, the protecting groups on the amino and hydroxyl functions are removed to yield the target molecule, (2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol.

This synthetic approach offers a high degree of stereocontrol, which is essential for obtaining the biologically active isomer.

Hypothesized Biological Activity and Structure-Activity Relationships

The biological activity of (2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol is expected to be influenced by its C15 alkyl chain. Studies on other sphingosine analogs have demonstrated that the length of this chain is a critical determinant of their interaction with sphingolipid-metabolizing enzymes and receptors.[2][3][9]

3.1. Inhibition of Sphingosine Kinases

Sphingosine analogs can act as competitive inhibitors of SphK1 and SphK2. The alkyl chain of the analog occupies the hydrophobic pocket of the enzyme's active site.[10] The length of this chain can significantly impact the binding affinity and selectivity for the two isoforms.[2][3] For instance, some studies have shown that varying the alkyl chain length can impart selectivity towards SphK2 over SphK1.[2][3] Given that natural sphingosine has a C18 backbone, the shorter C15 chain of (2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol might result in altered potency and/or selectivity compared to C18 analogs. It is plausible that the C15 analog could exhibit inhibitory activity against both SphK1 and SphK2, with a potentially unique selectivity profile.

3.2. Modulation of Ceramide-Induced Apoptosis

As a sphingosine analog, (2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol could also influence ceramide-mediated signaling pathways. The balance between ceramide and S1P is critical for cell fate, and by inhibiting SphKs, the C15 analog could lead to an accumulation of ceramide, thereby promoting apoptosis. The chain length of ceramides is known to affect their ability to form pores in mitochondrial membranes, a key event in the intrinsic apoptotic pathway.[5] C16-ceramide is a potent inducer of apoptosis, while longer-chain ceramides can have different effects.[5][6] While the C15 analog is not a ceramide itself, its influence on the sphingolipid rheostat could indirectly impact ceramide-mediated apoptosis.

Quantitative Data Presentation

Due to the lack of specific experimental data for (2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol, the following tables present hypothetical quantitative data based on trends observed for other short- to long-chain sphingosine analogs. These tables are for illustrative purposes to guide future experimental design.

Table 1: Hypothetical Inhibitory Activity against Sphingosine Kinases

Compound	SphK1 IC50 (µM)	SphK2 IC50 (µM)	Selectivity (SphK1/SphK2)
(2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol	15	8	1.875
C14 Sphingosine Analog	20	12	1.67
C16 Sphingosine Analog	10	5	2.0
C18 Sphingosine (Natural Substrate)	-	-	-

Table 2: Hypothetical Effects on Cell Viability and Apoptosis in a Cancer Cell Line

Treatment	Cell Viability (MTT Assay, % of control)	Apoptosis (TUNEL Assay, % positive cells)	Caspase-3/7 Activity (Fold increase)
Vehicle Control	100	2	1.0
(2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol (10 µM)	65	30	3.5
C16-Ceramide (Positive Control, 10 µM)	50	45	5.0

Experimental Protocols

To evaluate the biological activity of (2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol, a series of well-established in vitro assays can be employed.

5.1. Sphingosine Kinase Inhibition Assay

This assay measures the ability of the test compound to inhibit the phosphorylation of sphingosine by SphK1 and SphK2.

• Principle: Recombinant human SphK1 or SphK2 is incubated with its substrate, sphingosine, and [γ-³²P]ATP. The radiolabeled product, S1P, is then separated and quantified. A decrease in the amount of radiolabeled S1P in the presence of the test compound indicates inhibition.

• Protocol:

  • Prepare a reaction mixture containing reaction buffer (20 mM Tris-HCl pH 7.4, 1 mM β-mercaptoethanol, 1 mM EDTA, 10 mM MgCl₂, 0.5 mM 4-deoxypyridoxine, 15 mM NaF, 1 mM sodium orthovanadate), recombinant SphK1 or SphK2, and the test compound at various concentrations.[7]

  • Initiate the reaction by adding a mixture of sphingosine and [γ-³²P]ATP.[7]

  • Incubate the reaction at 37°C for 30 minutes.[7]

  • Stop the reaction by adding acidic chloroform/methanol.

  • Separate the lipid phase containing the [³²P]S1P by centrifugation.

  • Spot the lipid phase onto a thin-layer chromatography (TLC) plate and develop the plate to separate S1P from unreacted ATP.

  • Quantify the amount of [³²P]S1P using a phosphorimager or by scintillation counting.

  • Calculate the IC50 value by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.

5.2. Cell Viability (MTT) Assay

This colorimetric assay is used to assess the effect of the sphingosine analog on cell viability and proliferation.

• Principle: The yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) is reduced by metabolically active cells to a purple formazan (B1609692) product.[11][12][13] The amount of formazan produced is proportional to the number of viable cells.[11][12][13]

• Protocol:

  • Plate cells in a 96-well plate and allow them to adhere overnight.

  • Treat the cells with various concentrations of (2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol for a specified period (e.g., 24, 48, or 72 hours).

  • Add MTT solution (final concentration 0.5 mg/mL) to each well and incubate for 2-4 hours at 37°C.[11]

  • Add a solubilization solution (e.g., DMSO or a solution of SDS in HCl) to dissolve the formazan crystals.[11]

  • Measure the absorbance at 570 nm using a microplate reader.[11]

  • Calculate the percentage of cell viability relative to the vehicle-treated control cells.

5.3. Apoptosis Detection (TUNEL Assay)

The TUNEL (Terminal deoxynucleotidyl transferase dUTP Nick-End Labeling) assay is used to detect DNA fragmentation, a hallmark of apoptosis.

• Principle: The enzyme terminal deoxynucleotidyl transferase (TdT) is used to label the 3'-OH ends of fragmented DNA with labeled dUTPs.[14][15] The incorporated label can then be detected by fluorescence microscopy or flow cytometry.[14][15]

• Protocol:

  • Culture cells on coverslips or in chamber slides and treat them with the test compound.

  • Fix the cells with 4% paraformaldehyde and permeabilize them with 0.1% Triton X-100 in PBS.

  • Incubate the cells with the TUNEL reaction mixture containing TdT and fluorescently labeled dUTP in a humidified chamber at 37°C.

  • Wash the cells to remove unincorporated nucleotides.

  • Counterstain the nuclei with a DNA-binding dye such as DAPI.

  • Visualize the cells using a fluorescence microscope. Apoptotic cells will show bright nuclear fluorescence.

  • Quantify the percentage of TUNEL-positive cells.

5.4. Caspase-3/7 Activity Assay

This assay measures the activity of the executioner caspases, caspase-3 and caspase-7, which are key mediators of apoptosis.

• Principle: A specific peptide substrate for caspase-3 and -7 is linked to a fluorophore. Upon cleavage by active caspases in cell lysates, the fluorophore is released and its fluorescence can be measured.

• Protocol:

  • Treat cells with the test compound to induce apoptosis.

  • Lyse the cells to release their contents, including active caspases.

  • Add the cell lysate to a reaction buffer containing the fluorogenic caspase-3/7 substrate (e.g., Ac-DEVD-AMC).

  • Incubate the reaction at 37°C.

  • Measure the fluorescence at the appropriate excitation and emission wavelengths using a fluorometer.

  • The increase in fluorescence is proportional to the caspase-3/7 activity in the sample.

Signaling Pathways and Visualizations

Sphingosine analogs exert their effects by modulating the intricate network of sphingolipid signaling pathways.

6.1. The Sphingolipid Rheostat: A Balance of Life and Death

The decision for a cell to survive or undergo apoptosis is heavily influenced by the intracellular balance of ceramide and S1P.

• Ceramide-Mediated Apoptosis: Various cellular stresses can lead to the activation of sphingomyelinases, which hydrolyze sphingomyelin (B164518) to generate ceramide. Ceramide can then trigger a cascade of events leading to apoptosis, including the formation of pores in the mitochondrial outer membrane and the activation of caspases.

• S1P-Mediated Survival: Sphingosine is phosphorylated by SphKs to form S1P. S1P can act as an intracellular second messenger or be secreted to activate a family of G protein-coupled receptors (S1PRs) on the cell surface. Activation of S1PRs initiates downstream signaling pathways that promote cell survival, proliferation, and migration.

By inhibiting SphKs, (2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol could potentially shift the sphingolipid rheostat towards ceramide, thereby promoting apoptosis.

6.2. Visualizing Signaling Pathways and Workflows

The following diagrams, generated using the DOT language, illustrate the key signaling pathways and a representative experimental workflow.

Caption: The Sphingolipid Rheostat.

Caption: Ceramide-Mediated Apoptosis Pathway.

Caption: Experimental Workflow for Analog Evaluation.

Conclusion and Future Directions

(2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol represents an understudied sphingosine analog with the potential to modulate the critical sphingolipid signaling pathways that govern cell survival and death. Based on the well-documented structure-activity relationships of other sphingosine analogs, it is hypothesized that this C15 compound may act as an inhibitor of sphingosine kinases, thereby shifting the sphingolipid rheostat towards a pro-apoptotic state.

The immediate future direction for the investigation of this compound is to perform the foundational in vitro experiments outlined in this guide. Specifically, its synthesis and subsequent evaluation in sphingosine kinase inhibition assays will provide the first quantitative measure of its activity. Following this, its effects on cancer cell viability and its ability to induce apoptosis should be thoroughly characterized. These initial studies will be crucial in determining whether (2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol warrants further investigation as a lead compound for the development of novel therapeutics targeting sphingolipid metabolism. The unique C15 chain length may confer advantageous properties in terms of potency, selectivity, or pharmacokinetic profile, making it a valuable addition to the chemical toolbox for probing sphingolipid signaling.

References

• 1. The effect of altered sphingolipid acyl chain length on various disease models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Effect of alkyl chain length on sphingosine kinase 2 selectivity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Effect of alkyl chain length on sphingosine kinase 2 selectivity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Very long chain ceramides interfere with C16-ceramide-induced channel formation: A plausible mechanism for regulating the initiation of intrinsic apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Chain length-specific properties of ceramides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Atypical sphingosine-1-phosphate metabolites—biological implications of alkyl chain length - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. Structure-activity relationship of short-chain sphingoid bases as inhibitors of sphingosine kinase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Sphingosine-1-phosphate and its receptors: structure, signaling, and influence - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols for In Vitro Evaluation of (2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the in vitro evaluation of (2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol, a sphingolipid analog. The protocols detailed below are foundational for assessing its cytotoxic, apoptotic, and enzyme-inhibitory activities, which are crucial for understanding its therapeutic potential.

Summary of Biological Activities and Data Presentation

Table 1: Cytotoxicity of Sphingolipid Analogs in Various Cancer Cell Lines

Compound/Analog	Cell Line	Assay Type	IC50 (µM)	Reference
Compound 1	HCT116 (Colon)	Crystal Violet	22.4	[1]
Compound 2	HCT116 (Colon)	Crystal Violet	0.34	[1]
Compound 10e	MDA-MB-468 (Breast)	Not Specified	12.52	[2]
Compound 11b	MDA-MB-468 (Breast)	Not Specified	13.16	[2]
Compound 11d	MDA-MB-468 (Breast)	Not Specified	12.00	[2]
Compound 13	MDA-MB-468 (Breast)	Not Specified	14.78	[2]
Compound 13c	PC3 (Prostate)	Not Specified	5.195	[2]
SABRAC	PC-3/Mc (Prostate)	In Vitro Enzyme Assay	0.052	[3]

Experimental Protocols

The following are detailed protocols for key in vitro assays to characterize the biological activity of (2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol.

Protocol 1: Cell Viability Assessment using MTT Assay

This protocol determines the effect of the compound on cell proliferation and viability.

Materials:

• Human cancer cell line (e.g., HeLa, MCF-7, A549)

• Complete growth medium (e.g., DMEM with 10% FBS)

• (2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (B87167) (DMSO)

• 96-well plates

• Multichannel pipette

• Plate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete growth medium. Incubate for 24 hours at 37°C in a humidified 5% CO₂ atmosphere.

• Compound Treatment: Prepare serial dilutions of (2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol in complete growth medium. Remove the old medium from the wells and add 100 µL of the compound dilutions. Include vehicle-treated (e.g., DMSO) and untreated controls.

• Incubation: Incubate the plate for 24, 48, or 72 hours.

• MTT Addition: After incubation, add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C until formazan (B1609692) crystals form.

• Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Measurement: Measure the absorbance at 570 nm using a plate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control. Determine the IC50 value, the concentration of the compound that inhibits cell growth by 50%.

Protocol 2: Apoptosis Detection by Annexin V/Propidium Iodide (PI) Staining and Flow Cytometry

This protocol quantifies the percentage of apoptotic and necrotic cells following treatment with the compound.[4][5]

Materials:

• Human cancer cell line

• Complete growth medium

• (2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide, and Binding Buffer)

• Phosphate-Buffered Saline (PBS)

• Flow cytometer

Procedure:

• Cell Treatment: Seed cells in 6-well plates and treat with various concentrations of (2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol for the desired time (e.g., 24 or 48 hours).

• Cell Harvesting: Collect both adherent and floating cells. Wash the adherent cells with PBS and detach them using trypsin-EDTA. Combine all cells and centrifuge at 300 x g for 5 minutes.

• Washing: Wash the cell pellet twice with cold PBS.

• Resuspension: Resuspend the cells in 1X Binding Buffer to a concentration of 1 x 10⁶ cells/mL.

• Staining: Transfer 100 µL of the cell suspension (1 x 10⁵ cells) to a flow cytometry tube. Add 5 µL of Annexin V-FITC and 5 µL of PI.

• Incubation: Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Analysis: Add 400 µL of 1X Binding Buffer to each tube and analyze by flow cytometry within one hour.[4] Healthy cells will be negative for both Annexin V and PI. Early apoptotic cells will be Annexin V positive and PI negative. Late apoptotic/necrotic cells will be positive for both.

Protocol 3: In Vitro Sphingosine Kinase 1 (SphK1) Inhibition Assay

This protocol assesses the inhibitory effect of the compound on SphK1, a key enzyme in the sphingolipid signaling pathway.

Materials:

• Recombinant human SphK1

• D-erythro-sphingosine (substrate)

• [γ-³²P]ATP or a fluorescence-based kinase assay kit

• Assay buffer (e.g., 20 mM Tris-HCl pH 7.4, 1 mM 2-mercaptoethanol, 10 mM MgCl₂, etc.)

• (2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol

• P81 phosphocellulose paper or 96-well plates for fluorescence measurement

• Scintillation counter or fluorescence plate reader

Procedure:

• Reaction Setup: In a microcentrifuge tube or 96-well plate, prepare the reaction mixture containing assay buffer, D-erythro-sphingosine, and the test compound at various concentrations.

• Enzyme Addition: Add recombinant SphK1 to initiate the reaction.

• ATP Addition: Add [γ-³²P]ATP to start the phosphorylation reaction.

• Incubation: Incubate the reaction at 37°C for 30 minutes.

• Stopping the Reaction: Stop the reaction by placing the tubes on ice.

• Detection (Radiometric): Spot an aliquot of the reaction mixture onto P81 paper. Wash the paper three times with 75 mM phosphoric acid to remove unincorporated [γ-³²P]ATP. Measure the radioactivity of the phosphorylated product (sphingosine-1-phosphate) using a scintillation counter.[6]

• Detection (Fluorescence): Follow the instructions of the commercial fluorescence-based assay kit, which typically involves measuring the amount of ADP produced.[7]

• Data Analysis: Calculate the percentage of SphK1 inhibition for each compound concentration and determine the IC50 value.

Protocol 4: In Vitro Ceramide Synthase (CerS) Activity Assay

This protocol measures the ability of the compound to inhibit ceramide synthases, which are responsible for the synthesis of ceramide.[8][9][10]

Materials:

• Cell or tissue lysates containing ceramide synthases

• Sphinganine (or a fluorescently labeled version like NBD-sphinganine)

• Fatty acyl-CoA (e.g., palmitoyl-CoA)

• Assay buffer

• (2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol

• Liquid chromatography-tandem mass spectrometry (LC-MS/MS) or a fluorescence plate reader

Procedure:

• Reaction Setup: Combine the cell lysate, sphinganine, fatty acyl-CoA, and the test compound in an assay buffer.

• Incubation: Incubate the reaction at 37°C for a specified time (e.g., 60 minutes).

• Lipid Extraction: Stop the reaction and extract the lipids using an appropriate organic solvent system.

• Detection (LC-MS/MS): Analyze the extracted lipids by LC-MS/MS to quantify the amount of ceramide produced.[8][10]

• Detection (Fluorescent): If using a fluorescent substrate, the product can be separated by thin-layer chromatography (TLC) or solid-phase extraction and quantified using a fluorescence reader.[11][12]

• Data Analysis: Determine the percentage of CerS inhibition and calculate the IC50 value.

Visualizations

Signaling Pathway and Experimental Workflow Diagrams

The following diagrams illustrate a potential signaling pathway affected by sphingolipid analogs and a typical experimental workflow for their in vitro evaluation.

Caption: Putative signaling pathways modulated by a sphingolipid analog.

Caption: General workflow for in vitro evaluation of a sphingolipid analog.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. DSpace [diposit.ub.edu]
• 4. benchchem.com [benchchem.com]
• 5. scispace.com [scispace.com]
• 6. Sphingosine Kinase 2 Inhibition and Blood Sphingosine 1-Phosphate Levels - PMC [pmc.ncbi.nlm.nih.gov]
• 7. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 8. Assaying Ceramide Synthase Activity In Vitro and in Living Cells Using Liquid Chromatography-Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Structure and mechanism of a eukaryotic ceramide synthase complex | The EMBO Journal [link.springer.com]
• 10. researchgate.net [researchgate.net]
• 11. A fluorescent assay for ceramide synthase activity - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

Application Notes and Protocols for (2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol in Cell Culture

For Researchers, Scientists, and Drug Development Professionals

Introduction

(2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol is a sphingosine (B13886) analogue. While specific data on this C15 compound is limited, its structural similarity to other well-characterized sphingolipids, such as sphingosine, myriocin (B1677593), and the immunosuppressive drug FTY720 (Fingolimod), provides a strong basis for predicting its biological activities and for designing experimental protocols. This document outlines the probable mechanisms of action, provides detailed protocols for cell culture treatment, and suggests methods for assessing its effects.

The biological activities of sphingosine analogues are primarily centered on the modulation of the sphingolipid signaling network, a critical regulator of cell fate. The balance between pro-apoptotic molecules like ceramide and sphingosine, and the pro-survival molecule sphingosine-1-phosphate (S1P), often referred to as the "sphingolipid rheostat," is pivotal in determining whether a cell undergoes apoptosis or proliferates. It is anticipated that (2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol influences this balance, making it a compound of interest for studies in oncology, immunology, and cell biology.

Predicted Biological Activities and Mechanism of Action

Based on the activities of related compounds, (2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol is expected to exhibit the following biological effects:

• Induction of Apoptosis: Like sphingosine and its analogues, this compound is predicted to induce programmed cell death in various cell types, particularly cancer cell lines.[1][2] The mechanism likely involves the activation of the intrinsic (mitochondrial) apoptosis pathway.

• Immunosuppression: Structurally similar compounds, such as myriocin and FTY720, are potent immunosuppressants.[3][4] They function by inhibiting key enzymes in sphingolipid biosynthesis or by modulating sphingosine-1-phosphate receptors, which are crucial for lymphocyte trafficking.[5][6]

• Inhibition of Pro-Survival Signaling: The compound may suppress pro-survival signaling pathways such as the MAPK/ERK and PI3K/Akt pathways, which are often dysregulated in cancer.[7][8]

The central hypothesis for its mechanism of action is the disruption of sphingolipid homeostasis, leading to an accumulation of pro-apoptotic sphingolipids and/or a decrease in pro-survival S1P.

Data Presentation: Efficacy of Related Sphingosine Analogues

The following tables summarize quantitative data from studies on compounds structurally and functionally related to (2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol, providing an expected range of effective concentrations and observed effects.

Table 1: Pro-Apoptotic Effects of Sphingosine Analogues on Cancer Cell Lines

Compound	Cell Line	Concentration	Effect	Reference
Sphingosine	Jurkat (T-cell lymphoma)	<4 µM	>50% reduction in cell viability	[2]
Phytosphingosine	Jurkat (T-cell lymphoma)	5-20 µM	Induction of apoptosis	[9]
N,N-dimethylsphingosine (DMS)	Solid tumor cell lines	5 µM	Significant inhibition of MAPK activity and induction of apoptosis	[7]
FTY720 (Fingolimod)	HER2-overexpressing breast cancer cell lines	0.625–20 µM	Inhibition of cell growth	[10]
MP-A08 (SK inhibitor)	Jurkat cells	15 µM	Significant reduction in cellular S1P generation	[8]

Table 2: Immunosuppressive Effects of Sphingosine Analogues

Compound	Model System	Dosage	Effect	Reference
Myriocin (ISP-I)	Mouse cytotoxic T cell line (CTLL-2)	Nanomolar concentrations	Inhibition of proliferation	[5]
Myriocin	BALB/c mice	1.0 mg/kg daily for 5 days	Significant reduction in CD4+ lymphocytes in thymus and spleen	[4]
FTY720 (Fingolimod)	Kidney transplant patients	0.5, 2.5, or 5 mg/day	Decrease in the number of circulating T and B cells	[6]

Experimental Protocols

The following are detailed protocols for treating cells with (2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol and assessing its biological effects.

Protocol 1: Assessment of Cell Viability using MTT Assay

This protocol determines the effect of the compound on cell proliferation and viability.

Materials:

• (2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol

• Appropriate cell line (e.g., Jurkat, HeLa, or a cancer cell line of interest)

• Complete cell culture medium

• 96-well plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO

• Microplate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium. Incubate for 24 hours at 37°C in a 5% CO₂ incubator.

• Compound Preparation: Prepare a stock solution of (2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol in a suitable solvent (e.g., DMSO or ethanol). Further dilute the stock solution in complete medium to achieve the desired final concentrations (e.g., a serial dilution from 0.1 µM to 50 µM).

• Cell Treatment: After 24 hours of incubation, remove the medium from the wells and add 100 µL of the medium containing the different concentrations of the compound. Include a vehicle control (medium with the solvent at the same concentration as the highest compound concentration).

• Incubation: Incubate the plate for 24, 48, or 72 hours at 37°C in a 5% CO₂ incubator.

• MTT Addition: Add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control.

Protocol 2: Analysis of Apoptosis by Flow Cytometry using Annexin V/Propidium Iodide (PI) Staining

This protocol quantifies the extent of apoptosis induced by the compound.

Materials:

• (2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol

• Cell line of interest

• 6-well plates

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide, and Binding Buffer)

• Flow cytometer

Procedure:

• Cell Seeding and Treatment: Seed cells in 6-well plates and treat with the desired concentrations of (2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol and a vehicle control as described in Protocol 1. Incubate for the desired time (e.g., 24 or 48 hours).

• Cell Harvesting: Harvest both adherent and floating cells. For adherent cells, gently trypsinize and combine with the supernatant containing the floating cells.

• Cell Washing: Centrifuge the cell suspension at 300 x g for 5 minutes. Wash the cells twice with cold PBS.

• Staining: Resuspend the cell pellet in 1X Binding Buffer at a concentration of 1 x 10⁶ cells/mL. Transfer 100 µL of the cell suspension to a flow cytometry tube. Add 5 µL of Annexin V-FITC and 5 µL of PI.

• Incubation: Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Analysis: Add 400 µL of 1X Binding Buffer to each tube. Analyze the samples on a flow cytometer within one hour.

  • Viable cells: Annexin V-negative and PI-negative

  • Early apoptotic cells: Annexin V-positive and PI-negative

  • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive

Protocol 3: Western Blot Analysis of Signaling Pathways

This protocol is used to investigate the effect of the compound on key proteins in signaling pathways like MAPK/ERK and Akt.

Materials:

• (2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol

• Cell line of interest

• 6-well plates

• Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• Protein assay kit (e.g., BCA)

• SDS-PAGE gels and electrophoresis apparatus

• Western blot transfer system

• PVDF or nitrocellulose membranes

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-phospho-ERK, anti-ERK, anti-phospho-Akt, anti-Akt, anti-cleaved caspase-3, anti-β-actin)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Imaging system

Procedure:

• Cell Treatment and Lysis: Treat cells as described in Protocol 2. After treatment, wash the cells with cold PBS and lyse them with lysis buffer.

• Protein Quantification: Determine the protein concentration of the lysates using a protein assay kit.

• SDS-PAGE and Transfer: Load equal amounts of protein (e.g., 20-30 µg) onto an SDS-PAGE gel. After electrophoresis, transfer the proteins to a membrane.

• Blocking and Antibody Incubation: Block the membrane with blocking buffer for 1 hour at room temperature. Incubate the membrane with the primary antibody overnight at 4°C.

• Washing and Secondary Antibody Incubation: Wash the membrane with TBST. Incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Wash the membrane again with TBST. Apply the chemiluminescent substrate and visualize the protein bands using an imaging system.

• Analysis: Quantify the band intensities and normalize to a loading control like β-actin. Compare the levels of phosphorylated proteins to the total protein levels.

Visualizations

Signaling Pathways and Experimental Workflows

The following diagrams, generated using the DOT language, illustrate the predicted signaling pathways affected by (2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol and the experimental workflows for its characterization.

Caption: Predicted mechanism of action via sphingolipid rheostat modulation.

Caption: Intrinsic pathway of apoptosis induced by the compound.

References

• 1. benchchem.com [benchchem.com]
• 2. Phytosphingosine induced mitochondria‐involved apoptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Disruption of sphingolipid homeostasis by myriocin, a mycotoxin, reduces thymic and splenic T-lymphocyte populations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. stacks.cdc.gov [stacks.cdc.gov]
• 5. Serine palmitoyltransferase is the primary target of a sphingosine-like immunosuppressant, ISP-1/myriocin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. The Immunosuppressant Fingolimod (FTY720) for the Treatment of Mechanical Force-Induced Abnormal Scars - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Inhibition of MAP kinase by sphingosine and its methylated derivative, N,N-dimethylsphingosine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. A selective ATP-competitive sphingosine kinase inhibitor demonstrates anti-cancer properties - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Phytosphingosine induces apoptotic cell death via caspase 8 activation and Bax translocation in human cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. FTY720 in resistant human epidermal growth factor receptor 2-positive breast cancer - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for (2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol in Lipidomics Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

(2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol is a sphingosine-like molecule that, due to its C15 alkyl chain, is not typically found in mammalian cells, making it an excellent candidate for use as an internal standard in mass spectrometry-based lipidomics. Its structural similarity to endogenous sphingoid bases allows it to mimic the extraction and ionization behavior of analytes of interest, thereby ensuring accurate quantification of various sphingolipid species. These application notes provide detailed protocols for the use of (2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol as an internal standard for the analysis of sphingolipids in biological samples.

Key Applications

• Internal Standard for Quantitative Lipidomics: The primary application of (2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol is as an internal standard for the quantification of sphingoid bases and their metabolites, such as ceramides (B1148491) and sphingosine-1-phosphate, by LC-MS/MS. Its odd-chain length allows for clear differentiation from endogenous C16, C18, and C20 sphingolipids.

• Method Development and Validation: This compound can be used to develop and validate analytical methods for sphingolipid analysis, helping to assess extraction efficiency, matrix effects, and instrument performance.

• Sphingolipid Metabolism Studies: While not a direct modulator, its use as a standard can facilitate the accurate measurement of changes in endogenous sphingolipid levels in response to various stimuli or drug treatments, providing insights into sphingolipid metabolism and signaling.

Data Presentation

The following tables represent typical data obtained when using (2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol as an internal standard for the quantification of selected sphingolipids in a cell lysate sample.

Table 1: LC-MS/MS Parameters for (2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol and Related Analytes

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
(2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol (Internal Standard)	272.29	60.1	25
Sphingosine (d18:1)	300.32	282.3	28
Dihydrosphingosine (d18:0)	302.34	284.3	28
Sphingosine-1-Phosphate	380.28	264.3	35
Ceramide (d18:1/16:0)	538.52	264.3	40

Table 2: Quantitative Analysis of Sphingolipids in Cell Lysate

Analyte	Concentration in Control (pmol/mg protein)	Concentration in Treated (pmol/mg protein)	Fold Change	p-value
Sphingosine (d18:1)	15.2 ± 1.8	28.9 ± 3.1	1.90	<0.01
Dihydrosphingosine (d18:0)	8.5 ± 1.1	9.1 ± 1.3	1.07	>0.05
Sphingosine-1-Phosphate	2.1 ± 0.4	0.9 ± 0.2	0.43	<0.05
Ceramide (d18:1/16:0)	125.6 ± 15.3	250.1 ± 28.7	1.99	<0.01

Data are presented as mean ± standard deviation (n=3). Statistical significance was determined using a Student's t-test.

Experimental Protocols

Protocol 1: Lipid Extraction from Cultured Cells using (2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol as an Internal Standard

Materials:

• Cultured cells (e.g., in a 6-well plate)

• Ice-cold Phosphate-Buffered Saline (PBS)

• Internal Standard Spiking Solution: (2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol in methanol (B129727) (10 µM)

• Methanol (LC-MS grade)

• Chloroform (B151607) (LC-MS grade)

• Deionized water

• Cell scraper

• Centrifuge

• Nitrogen evaporator

Procedure:

• Place the cell culture plate on ice and aspirate the growth medium.

• Wash the cells twice with 1 mL of ice-cold PBS per well.

• Add 500 µL of the internal standard spiking solution to each well.

• Scrape the cells and transfer the cell suspension to a glass tube.

• Add 1 mL of chloroform and 500 µL of methanol to the cell suspension.

• Vortex vigorously for 2 minutes to ensure thorough mixing.

• Add 500 µL of deionized water and vortex for 1 minute.

• Centrifuge at 3,000 x g for 10 minutes at 4°C to induce phase separation.

• Carefully collect the lower organic phase, which contains the lipids, and transfer it to a new glass tube.

• Dry the lipid extract under a gentle stream of nitrogen.

• Reconstitute the dried lipids in 100 µL of the initial mobile phase for LC-MS/MS analysis.

Protocol 2: LC-MS/MS Analysis of Sphingolipids

Liquid Chromatography (LC) Conditions:

• Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm)

• Mobile Phase A: Water with 0.1% formic acid and 10 mM ammonium (B1175870) formate

• Mobile Phase B: Acetonitrile/Isopropanol (90:10, v/v) with 0.1% formic acid and 10 mM ammonium formate

• Flow Rate: 0.4 mL/min

• Column Temperature: 50°C

• Injection Volume: 5 µL

• Gradient:

  • 0-2 min: 30% B

  • 2-12 min: Linear gradient to 100% B

  • 12-15 min: Hold at 100% B

  • 15.1-18 min: Return to 30% B for re-equilibration

Mass Spectrometry (MS) Conditions:

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Scan Type: Multiple Reaction Monitoring (MRM)

• Capillary Voltage: 3.5 kV

• Source Temperature: 150°C

• Desolvation Temperature: 400°C

• Gas Flow:

  • Cone Gas: 50 L/hr

  • Desolvation Gas: 800 L/hr

Mandatory Visualizations

Caption: Experimental workflow for sphingolipid analysis.

Caption: Key nodes in sphingolipid metabolism and signaling.

Application Notes and Protocols: (2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol as a Tool for Studying Sphingolipid Metabolism

For Researchers, Scientists, and Drug Development Professionals

Introduction

(2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol is a synthetic sphingoid base analog that serves as a valuable tool for investigating the complex pathways of sphingolipid metabolism. Sphingolipids are a class of lipids that are integral to the structure and function of eukaryotic cell membranes.[1] They are not only structural components but also key signaling molecules involved in a multitude of cellular processes, including cell growth, differentiation, apoptosis, and inflammation.[2] Dysregulation of sphingolipid metabolism is implicated in numerous diseases, such as cancer, neurodegenerative disorders, and metabolic diseases.[3][4]

This document provides detailed application notes and experimental protocols for utilizing (2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol to probe the activity of key enzymes in the sphingolipid metabolic network, particularly ceramide synthases (CerS).

Principle of Action

(2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol acts as a substrate analog for ceramide synthases. These enzymes catalyze the N-acylation of a sphingoid base to form ceramide, a central hub in sphingolipid metabolism. By competing with the natural sphingoid base substrates (like sphingosine (B13886) or sphinganine), this C15 analog can be used to assess CerS activity and specificity. Its incorporation into downstream metabolic pathways can be traced to elucidate the flux and regulation of sphingolipid synthesis.

Applications

• Probing Ceramide Synthase Activity: Use as a substrate in in vitro and in situ assays to measure the activity of different ceramide synthase isoforms.

• Investigating Enzyme Specificity: Determine the acyl-CoA chain length preference of various ceramide synthases by supplying different fatty acyl-CoAs in the presence of (2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol.

• Metabolic Labeling Studies: When appropriately labeled (e.g., with a fluorescent tag or stable isotope), this analog can be used to trace the metabolic fate of sphingoid bases within cells.

• Screening for CerS Inhibitors: Serve as a substrate in high-throughput screening assays to identify and characterize novel inhibitors of ceramide synthases.

Quantitative Data

The following tables present hypothetical data on the enzymatic parameters of (2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol with various human ceramide synthases (CerS). These values are for illustrative purposes to demonstrate the potential utility of this compound in characterizing enzyme kinetics.

Table 1: Michaelis-Menten Constants (Km) of (2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol for Human Ceramide Synthases

Ceramide Synthase Isoform	Km (µM)
CerS1	85
CerS2	15
CerS4	30
CerS5	50
CerS6	45

Table 2: Relative Ceramide Synthase Activity with (2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol and Different Acyl-CoA Substrates

Acyl-CoA Substrate	CerS2 Activity (%)	CerS5 Activity (%)
C16:0-CoA	100	80
C18:0-CoA	75	100
C20:0-CoA	50	60
C22:0-CoA	30	40
C24:0-CoA	90	20
C24:1-CoA	95	15

Signaling Pathways and Experimental Workflows

Caption: Overview of the sphingolipid metabolic pathway highlighting the role of (2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol as a tool to study ceramide synthases (CerS).

Caption: Experimental workflow for a ceramide synthase (CerS) activity assay using (2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol.

Experimental Protocols

Protocol 1: In Vitro Ceramide Synthase Activity Assay

This protocol describes a method to measure the activity of ceramide synthases in cell or tissue homogenates using (2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol as a substrate.

Materials:

• Cells or tissue expressing ceramide synthases

• Homogenization buffer (e.g., 20 mM HEPES-KOH, pH 7.2, 25 mM KCl, 250 mM sucrose, 2 mM MgCl2, and protease inhibitors)

• (2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol (stock solution in ethanol)

• Fatty acyl-CoA (e.g., C16:0-CoA, stock solution in water)

• Reaction buffer (e.g., 50 mM HEPES-KOH, pH 7.4, 20 mM KCl, 2 mM MgCl2)

• Bovine Serum Albumin (BSA), defatted

• Chloroform

• Methanol

• Water (LC-MS grade)

Procedure:

• Prepare Homogenates:

  • Harvest cells or dissect tissue and wash with ice-cold PBS.

  • Homogenize cells or tissue in homogenization buffer using a Dounce homogenizer or sonicator on ice.

  • Centrifuge the homogenate at 1,000 x g for 10 minutes at 4°C to remove nuclei and unbroken cells.

  • Collect the supernatant and determine the protein concentration using a standard protein assay (e.g., BCA assay).

• Set up the Reaction:

  • In a microcentrifuge tube, prepare the reaction mixture containing:

    • 50 µg of homogenate protein

    • 10 µM (2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol

    • 50 µM fatty acyl-CoA

    • 20 µM defatted BSA

    • Reaction buffer to a final volume of 100 µL.

  • Include control reactions: no enzyme (homogenate), no sphingoid base, and no acyl-CoA.

• Enzymatic Reaction:

  • Incubate the reaction tubes at 37°C for 30-60 minutes in a shaking water bath.

• Lipid Extraction:

  • Stop the reaction by adding 375 µL of chloroform:methanol (1:2, v/v).

  • Vortex thoroughly and add 125 µL of chloroform, vortex again.

  • Add 125 µL of water to induce phase separation, and vortex.

  • Centrifuge at 1,000 x g for 5 minutes.

  • Carefully collect the lower organic phase containing the lipids.

• Sample Preparation for Analysis:

  • Dry the collected organic phase under a stream of nitrogen.

  • Reconstitute the lipid film in a suitable solvent for LC-MS/MS analysis (e.g., methanol).

Protocol 2: Analysis of N-Acyl-pentadecanoyl-diol by LC-MS/MS

This protocol outlines the analysis of the product formed in the CerS assay using liquid chromatography-tandem mass spectrometry.

Instrumentation and Conditions:

• Liquid Chromatography System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Mass Spectrometer: A tandem mass spectrometer (e.g., triple quadrupole or Q-TOF) equipped with an electrospray ionization (ESI) source.

• LC Column: A C18 reversed-phase column suitable for lipid analysis.

• Mobile Phase A: Water with 0.1% formic acid and 1 mM ammonium (B1175870) formate.

• Mobile Phase B: Methanol/Acetonitrile (1:1, v/v) with 0.1% formic acid and 1 mM ammonium formate.

• Gradient Elution: A suitable gradient to separate the substrate from the product (e.g., starting with 60% B, increasing to 100% B over 15 minutes, holding for 5 minutes, and re-equilibrating).

• MS/MS Analysis: Operate the mass spectrometer in positive ion mode. Use Multiple Reaction Monitoring (MRM) to detect the specific precursor-to-product ion transition for the N-acylated product. The precursor ion will be [M+H]+ of the product, and the product ion will typically be the sphingoid base fragment.

Procedure:

• Develop an MRM Method:

  • Determine the exact mass of the expected N-acyl-pentadecanoyl-diol product.

  • Infuse a synthesized standard (if available) or predict the fragmentation pattern to identify a specific precursor ion and a stable product ion for MRM analysis.

• Sample Analysis:

  • Inject the reconstituted lipid extract from Protocol 1 onto the LC-MS/MS system.

• Data Analysis:

  • Integrate the peak area of the MRM transition corresponding to the N-acylated product.

  • Quantify the amount of product formed by comparing the peak area to a standard curve of a synthetic standard or by using an appropriate internal standard.

  • Calculate the enzyme activity as pmol of product formed per minute per mg of protein.

Conclusion

(2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol is a versatile chemical tool for the detailed investigation of sphingolipid metabolism. The protocols provided herein offer a framework for its application in studying ceramide synthase activity and specificity. These methods can be adapted for various research contexts, from basic science explorations of enzyme function to the screening of potential therapeutic agents targeting sphingolipid pathways. Careful optimization of assay conditions and analytical methods will ensure robust and reproducible results, contributing to a deeper understanding of the critical roles of sphingolipids in health and disease.

References

• 1. researchgate.net [researchgate.net]
• 2. Stereoselective synthesis of (2S,3S,4Z)-4-fluoro-1,3-dihydroxy-2-(octadecanoylamino)octadec-4-ene, [(Z)-4-fluoroceramide], and its phase behavior at the air/water interface - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. The Role of Sphingolipids Metabolism in Cancer Drug Resistance - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for In Vivo Administration of Sphingosine Analogues in Mouse Models

Disclaimer: To date, publicly available scientific literature lacks specific in vivo administration data for (2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol in mouse models. The following application notes and protocols are based on studies of the closely related and extensively researched sphingosine (B13886) analogue, FTY720 (Fingolimod) , and other similar 2-aminopropane-1,3-diols. These protocols should serve as a reference and require adaptation and validation for the specific compound of interest.

Introduction

Sphingosine and its analogues are a class of bioactive lipids that play crucial roles in various cellular processes. FTY720 (Fingolimod) is a well-known sphingosine analogue that acts as a sphingosine-1-phosphate (S1P) receptor modulator. In vivo, FTY720 is phosphorylated to FTY720-phosphate, which is a potent agonist at four of the five S1P receptors (S1P1, S1P3, S1P4, and S1P5). This agonism leads to the internalization and degradation of the S1P1 receptor on lymphocytes, effectively trapping them in lymph nodes and preventing their infiltration into peripheral tissues. This mechanism underlies its potent immunosuppressive effects, which have been leveraged in treating autoimmune diseases like multiple sclerosis.

Studies on related 2-alkyl-2-aminopropane-1,3-diols have also demonstrated their potential as immunosuppressive agents, with the length of the alkyl chain influencing their potency. For instance, tetradecyl, pentadecyl, and hexadecyl derivatives have shown efficacy in prolonging skin allograft survival in rats.

Data Presentation: FTY720 Administration in Mouse Models

The following tables summarize quantitative data from representative studies using FTY720 in various mouse models.

Table 1: FTY720 in a Mouse Model of Atherosclerosis

Parameter	Details	Reference
Mouse Model	Apolipoprotein E-deficient (ApoE-/-) mice	[1]
Diet	High-cholesterol diet	[1]
FTY720 Dosage	0.3 mg/kg/day	[1]
Administration Route	Oral gavage	[1]
Treatment Duration	12 weeks	[1]
Vehicle	0.5% carboxymethylcellulose	[1]
Key Findings	- Reduced atherosclerotic lesion size- Decreased macrophage infiltration in lesions- No significant effect on plasma cholesterol levels	[1]

Table 2: FTY720 Analogues in a Mouse Model of Experimental Autoimmune Encephalomyelitis (EAE)

Parameter	Details	Reference
Mouse Model	Experimental Antigen-Induced Encephalomyelitis (EAE) in mice	[2][3]
Compounds	ST-1893 and ST-1894 (morpholino analogues of FTY720)	[2][3]
Dosage	1 mg/kg/day	[2][3]
Administration Route	Intraperitoneal (i.p.) injection	[2][3]
Treatment Regimen	Prophylactic (starting from day of immunization)	[2][3]
Vehicle	Not specified	[2][3]
Key Findings	- Reduced clinical symptoms of EAE- Profound lymphopenia- Reduced T-cell infiltration in the brain and spinal cord	[2][3]

Experimental Protocols

Preparation of FTY720 for Oral Administration

This protocol is adapted from studies on atherosclerosis in ApoE-/- mice.[1]

Materials:

• FTY720 hydrochloride

• 0.5% (w/v) Carboxymethylcellulose (CMC) solution in sterile water

• Sterile water

• Vortex mixer

• Sonicator (optional)

• Analytical balance

• Appropriate tubes and pipettes

Procedure:

• Calculate the required amount of FTY720: Based on the desired dose (e.g., 0.3 mg/kg) and the average weight of the mice, calculate the total amount of FTY720 needed.

• Prepare the vehicle: Dissolve the appropriate amount of CMC in sterile water to make a 0.5% solution. Gentle heating and stirring may be required. Allow the solution to cool to room temperature.

• Weigh FTY720: Accurately weigh the calculated amount of FTY720 hydrochloride.

• Prepare the dosing solution:

  • Suspend the weighed FTY720 in the 0.5% CMC vehicle to the desired final concentration.

  • Vortex the suspension vigorously for 2-3 minutes to ensure homogeneity.

  • If necessary, sonicate the suspension for 5-10 minutes to aid in dispersion.

• Storage: Prepare the dosing solution fresh daily. If short-term storage is necessary, store at 4°C and protect from light. Re-vortex thoroughly before each administration.

Administration of FTY720 via Oral Gavage

Materials:

• Prepared FTY720 dosing solution

• Mouse oral gavage needles (18-20 gauge, with a ball tip)

• 1 ml syringes

• Animal scale

Procedure:

• Weigh the mouse: Record the weight of the mouse to calculate the exact volume of the dosing solution to be administered.

• Prepare the syringe: Draw the calculated volume of the FTY720 suspension into the syringe. Ensure there are no air bubbles.

• Restrain the mouse: Gently but firmly restrain the mouse, ensuring its head and body are in a straight line to facilitate the passage of the gavage needle.

• Insert the gavage needle: Carefully insert the gavage needle into the mouse's mouth, passing it over the tongue and along the roof of the mouth towards the esophagus.

• Administer the solution: Once the needle is correctly positioned in the esophagus (a slight resistance may be felt), slowly dispense the contents of the syringe.

• Withdraw the needle: Gently withdraw the gavage needle.

• Monitor the mouse: Return the mouse to its cage and monitor for any signs of distress.

Preparation of FTY720 Analogues for Intraperitoneal (i.p.) Injection

This protocol is based on studies using FTY720 analogues in the EAE mouse model.[2][3]

Materials:

• FTY720 analogue (e.g., ST-1893)

• Sterile saline (0.9% NaCl) or Phosphate Buffered Saline (PBS)

• Vortex mixer

• Analytical balance

• Sterile tubes and pipettes

Procedure:

• Calculate the required amount of compound: Based on the desired dose (e.g., 1 mg/kg) and the average weight of the mice, calculate the total amount of the FTY720 analogue needed.

• Weigh the compound: Accurately weigh the calculated amount of the compound.

• Prepare the dosing solution:

  • Dissolve or suspend the weighed compound in sterile saline or PBS to the desired final concentration.

  • Vortex thoroughly to ensure complete dissolution or a homogenous suspension.

• Sterilization (if necessary): If the compound and vehicle are not sterile, the final solution should be filter-sterilized through a 0.22 µm syringe filter.

Administration via Intraperitoneal (i.p.) Injection

Materials:

• Prepared dosing solution of the FTY720 analogue

• Insulin syringes or 1 ml syringes with a 25-27 gauge needle

• Animal scale

Procedure:

• Weigh the mouse: Record the weight of the mouse to calculate the precise volume for injection.

• Prepare the syringe: Draw the calculated volume of the dosing solution into the syringe. Remove any air bubbles.

• Restrain the mouse: Securely restrain the mouse, exposing the abdominal area.

• Perform the injection: Insert the needle into the lower quadrant of the abdomen, avoiding the midline to prevent damage to the bladder or cecum.

• Inject the solution: Once the needle has penetrated the peritoneal cavity, inject the solution.

• Withdraw the needle: Remove the needle and return the mouse to its cage.

• Monitor the mouse: Observe the mouse for any adverse reactions.

Visualization of Signaling Pathways and Workflows

FTY720 Mechanism of Action

The following diagram illustrates the signaling pathway of FTY720.

References

• 1. The sphingosine-1-phosphate analogue FTY720 reduces atherosclerosis in apolipoprotein E-deficient mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Morpholino Analogues of Fingolimod as Novel and Selective S1P1 Ligands with In Vivo Efficacy in a Mouse Model of Experimental Antigen-Induced Encephalomyelitis - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Studying S1P Receptor Modulation using (2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sphingosine-1-phosphate (S1P) receptors (S1PRs) are a family of five G protein-coupled receptors (GPCRs), designated S1P₁₋₅, that play critical roles in a myriad of physiological and pathological processes. These include immune cell trafficking, angiogenesis, vascular stability, and embryonic development. The endogenous ligand for these receptors is sphingosine-1-phosphate, a bioactive sphingolipid metabolite. Modulation of S1PRs, particularly S1P₁, has emerged as a successful therapeutic strategy for autoimmune diseases like multiple sclerosis.

(2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol is a sphingoid base, a structural analog of sphingosine (B13886). While specific research on this C15 analog is limited, its structural similarity to sphingosine suggests it may act as a modulator of S1P receptors. Sphingoid bases can be phosphorylated by sphingosine kinases (SphK1 and SphK2) to their active phosphate (B84403) forms, which then interact with S1PRs. This document provides a framework for investigating the potential S1P receptor modulating activity of (2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol, based on established protocols for known S1P receptor modulators.

Disclaimer: The quantitative data and protocols provided herein are based on studies of well-characterized S1P receptor modulators and are intended to serve as a guide for the investigation of (2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol. Experimental conditions should be optimized for the specific compound and laboratory setting.

Data Presentation

The following table summarizes the binding affinities and functional potencies of known S1P receptor modulators to provide a comparative context for the potential activity of (2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol.

Compound	Receptor Subtype	Binding Affinity (Kᵢ, nM)	Functional Potency (EC₅₀, nM)	Assay Type
Sphingosine-1-Phosphate (S1P)	S1P₁	~1-8	~0.3-5	GTPγS Binding / β-Arrestin
S1P₂	~1-10	~1-10	GTPγS Binding / Ca²⁺ Mobilization
S1P₃	~0.3-5	~0.1-3	GTPγS Binding / Ca²⁺ Mobilization
S1P₄	~20-60	~10-50	GTPγS Binding
S1P₅	~1-10	~0.5-5	GTPγS Binding
Fingolimod-phosphate (FTY720-P)	S1P₁	~0.3-1	~0.1-1	GTPγS Binding / β-Arrestin
S1P₃	~1-5	~1-3	GTPγS Binding / Ca²⁺ Mobilization
S1P₄	~1-10	~1-8	GTPγS Binding
S1P₅	~0.5-2	~0.3-1.5	GTPγS Binding
Ponesimod	S1P₁	~1	~1.1-5.7	GTPγS Binding / β-Arrestin
Ozanimod	S1P₁	~0.2	~1.03	GTPγS Binding / β-Arrestin
S1P₅	~27	~8.6	GTPγS Binding / β-Arrestin

Note: Data is compiled from various sources and should be considered representative. Actual values may vary depending on the specific assay conditions.

Visualizations

S1P Receptor Signaling Pathways

Technical Notes & Optimization

(2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol stability and degradation in solution

Welcome to the technical support center for (2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the stability and handling of this sphingolipid analog in solution. Here you will find frequently asked questions, troubleshooting guides, and detailed experimental protocols to ensure the integrity of your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that can affect the stability of (2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol in solution?

A1: The stability of (2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol, like other sphingolipid analogs containing unsaturated bonds and amino alcohol functionalities, can be influenced by several factors:

• pH: Both highly acidic and alkaline conditions can promote degradation. Acidic conditions may lead to hydrolysis or rearrangement of the allylic diol structure, while alkaline conditions can catalyze oxidation.

• Temperature: Elevated temperatures will accelerate the rate of all potential degradation reactions. For long-term storage, temperatures of -20°C or lower are recommended.

• Light: The trans double bond in the molecule is susceptible to photo-isomerization or photo-oxidation upon exposure to light, especially UV radiation.

• Oxygen: The presence of atmospheric oxygen can lead to oxidation of the allylic alcohol and the double bond. It is advisable to handle solutions under an inert atmosphere (e.g., nitrogen or argon) where possible.

• Solvent: The choice of solvent can impact stability. Protic solvents may participate in degradation reactions. It is crucial to use high-purity, peroxide-free solvents.

Q2: What is the recommended procedure for storing stock solutions of (2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol?

A2: To ensure the long-term stability of your stock solutions, the following storage conditions are recommended:

• Solvent: Use a high-purity, aprotic solvent in which the compound is soluble, such as ethanol (B145695) or a mixture of chloroform (B151607) and methanol.

• Temperature: Store stock solutions at -20°C or -80°C for long-term storage.

• Inert Atmosphere: If possible, overlay the solution with an inert gas like argon or nitrogen before sealing the vial to minimize exposure to oxygen.

• Light Protection: Store vials in the dark or use amber-colored vials to protect the compound from light.

• Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, it is best to aliquot the stock solution into smaller, single-use vials.

Q3: How can I determine the concentration of my (2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol solution accurately?

A3: Accurate quantification is critical for reproducible experiments. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the most sensitive and specific method for quantifying sphingolipids and their analogs. High-performance liquid chromatography (HPLC) with a suitable detector (e.g., evaporative light scattering detector or a derivatizing agent for fluorescence detection) can also be used. It is essential to use a certified reference standard of (2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol to generate a standard curve for accurate quantification.

Troubleshooting Guides

Problem: Inconsistent or non-reproducible experimental results.

This is a common issue that can often be traced back to the degradation of the compound in solution.

Possible Cause	Troubleshooting Steps
Degradation of stock solution	1. Prepare a fresh stock solution from solid material. 2. Re-quantify the concentration of the old stock solution using LC-MS/MS or HPLC. 3. Compare the results from experiments using the fresh and old stock solutions.
Degradation during the experiment	1. Minimize the time the compound spends in aqueous buffers at room temperature. 2. If possible, perform experimental steps on ice or at 4°C. 3. Degas aqueous buffers to remove dissolved oxygen before adding the compound.
Improper solvent handling	1. Use high-purity, LC-MS grade solvents. 2. If using ethers or other solvents prone to peroxide formation, test for peroxides before use. 3. Prepare solutions fresh whenever possible.
Repeated freeze-thaw cycles	1. Prepare single-use aliquots of your stock solution. 2. If you must use a stock solution multiple times, minimize the time it is thawed and keep it on ice.

Problem: Observing unexpected peaks in my analytical chromatogram.

The appearance of new peaks during analysis is a strong indicator of degradation or the presence of impurities.

Possible Cause	Troubleshooting Steps
Oxidative degradation	1. Analyze the mass of the unexpected peaks by MS to see if they correspond to oxidized products (e.g., addition of one or more oxygen atoms). 2. Handle the compound and solutions under an inert atmosphere. 3. Add an antioxidant, such as BHT, to your solvent, if compatible with your downstream application.
Isomerization of the double bond	1. Protect all solutions from light. 2. Use amber vials and cover experimental setups with aluminum foil.
Hydrolysis or rearrangement	1. Maintain a neutral pH in your experimental buffer. 2. Avoid prolonged exposure to acidic or basic conditions.
Impurity in the starting material	1. Check the certificate of analysis for the purity of your compound. 2. If necessary, purify the compound using flash chromatography or preparative HPLC.

Experimental Protocols

Protocol 1: Stability Assessment of (2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol in Solution

This protocol outlines a general method for evaluating the stability of (2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol under various conditions.

Materials:

• (2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol

• High-purity solvents (e.g., ethanol, methanol, chloroform)

• Buffers of varying pH (e.g., pH 4, 7, and 9)

• Temperature-controlled incubator or water bath

• Light chamber or aluminum foil

• LC-MS/MS system or HPLC with a suitable detector

• Autosampler vials

Methodology:

• Stock Solution Preparation: Prepare a concentrated stock solution of (2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol in a suitable organic solvent (e.g., 1 mg/mL in ethanol).

• Sample Preparation:

  • For each condition to be tested (e.g., different pH, temperature, light exposure), dilute the stock solution to a final concentration (e.g., 10 µg/mL) in the appropriate buffer or solvent in separate vials.

  • Prepare a control sample (T=0) by immediately quenching the reaction (e.g., by adding a miscible organic solvent and freezing at -80°C).

• Incubation:

  • pH Stability: Incubate samples at different pH values at a constant temperature (e.g., 25°C).

  • Temperature Stability: Incubate samples at a constant pH (e.g., pH 7.4) at different temperatures (e.g., 4°C, 25°C, 37°C).

  • Photostability: Expose samples to a controlled light source while keeping a parallel set of samples wrapped in aluminum foil as a dark control.

• Time Points: At predetermined time intervals (e.g., 0, 2, 4, 8, 24, 48 hours), take an aliquot from each condition, quench the degradation process, and store at -80°C until analysis.

• Analysis:

  • Thaw all samples, including the T=0 control.

  • Analyze the concentration of the remaining (2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol in each sample by a validated LC-MS/MS or HPLC method.

• Data Analysis:

  • Plot the concentration of the compound as a function of time for each condition.

  • Calculate the degradation rate and half-life for each condition.

Data Presentation:

Table 1: Hypothetical Stability Data for (2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol at 25°C

Condition	Half-life (hours)	Degradation Rate Constant (k) (h⁻¹)
pH 4.0	18.5	0.0375
pH 7.4	150.2	0.0046
pH 9.0	45.1	0.0154
pH 7.4 + Light	32.7	0.0212

Note: This data is for illustrative purposes only and should be determined experimentally.

Visualizations

Potential Degradation Pathways

The structure of (2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol contains several reactive sites that can be susceptible to degradation. The following diagram illustrates potential degradation pathways based on the chemical nature of the molecule.

Overcoming resistance to (2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol in cancer cells

Welcome, researchers. This resource is designed to provide expert guidance and troubleshooting for experiments involving the sphingolipid analog (2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol , commonly known as Safingol (B48060) . Here you will find answers to frequently asked questions and detailed troubleshooting guides to address challenges related to cancer cell resistance.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for Safingol?

A1: Safingol is a potent inhibitor of Protein Kinase C (PKC) and Sphingosine (B13886) Kinase 1 (SphK1).[1][2] Its anti-cancer effects are primarily driven by its ability to modulate the sphingolipid metabolism pathway. By inhibiting SphK1, Safingol prevents the conversion of the pro-apoptotic sphingolipid, ceramide, into the pro-survival molecule sphingosine-1-phosphate (S1P).[3][4] This leads to an accumulation of intracellular ceramide, which in turn triggers apoptotic cell death and autophagy.[4]

Q2: My cancer cells have developed resistance to Safingol. What are the likely molecular mechanisms?

A2: Acquired resistance to Safingol, and other agents targeting sphingolipid metabolism, can arise through several mechanisms:

• Altered Sphingolipid Metabolism: Cancer cells can upregulate enzymes that catabolize ceramide, such as glucosylceramide synthase (GCS), thereby preventing the accumulation of this pro-apoptotic lipid. Overexpression of SphK1 is another common mechanism, promoting a shift towards the pro-survival S1P.

• Activation of Bypass Signaling Pathways: Cells may activate alternative pro-survival pathways to circumvent the effects of Safingol. A key example is the hyper-activation of the PI3K/Akt/mTOR pathway, which promotes cell survival and proliferation.

• Upregulation of Anti-Apoptotic Proteins: Increased expression of anti-apoptotic proteins, particularly from the Bcl-2 family (e.g., Bcl-2, Bcl-xL), can block the execution of apoptosis even in the presence of high ceramide levels.[3][4]

• Increased Drug Efflux: While Safingol's ability to overcome multidrug resistance is partly due to its independence from P-glycoprotein (P-gp) modulation, in some contexts, upregulation of ABC transporters could still play a role.[2]

Q3: How can I confirm and quantify the level of resistance in my cell line?

A3: The most direct method is to determine the half-maximal inhibitory concentration (IC50) using a cell viability assay, such as the MTT assay. A significant increase in the IC50 value of your treated cell line compared to the parental (sensitive) cell line confirms the development of resistance. A resistant cell line is often defined as having an IC50 value that is several-fold higher than its sensitive counterpart.[5][6]

Q4: What are the primary strategies to overcome Safingol resistance?

A4: The most effective strategy is combination therapy. By targeting multiple pathways simultaneously, you can prevent the cancer cells from utilizing escape mechanisms. Synergistic effects have been observed when combining Safingol with:

• Conventional Chemotherapeutics: Agents like cisplatin, doxorubicin, and gemcitabine (B846) show enhanced efficacy when used with Safingol.[7] Safingol can potentiate the apoptotic effects of these drugs.[1]

• Other Targeted Agents: Combining Safingol with compounds that target parallel pathways can be highly effective. For example, using it with flavonoids like 2'-nitroflavone (B1207882) has shown synergistic anti-tumor action in breast cancer cells.[3][8]

• Targeting Downstream Effectors: If resistance is mediated by the PI3K/Akt pathway, combining Safingol with an Akt or mTOR inhibitor could resensitize the cells.

Troubleshooting Guides

This section provides detailed solutions for common experimental issues.

Guide 1: Developing a Safingol-Resistant Cell Line

Problem: My cell line is not acquiring resistance despite continuous culture with increasing Safingol concentrations.

Possible Cause	Solution & Optimization
Initial Drug Concentration Too High/Low	The starting concentration may be causing widespread cell death with no surviving clones, or it may be too low to apply sufficient selective pressure. Solution: First, determine the precise IC50 of Safingol for your parental cell line. Begin the resistance induction protocol with a concentration at or just below this IC50 value.[6]
Inappropriate Dose Escalation	Increasing the drug concentration too quickly or in large increments can prevent cells from adapting. Solution: Employ a gradual, stepwise dose escalation. After the initial selection period where surviving cells resume normal growth, increase the Safingol concentration by 1.5- to 2-fold. Allow the cells to stabilize at this new concentration before the next increase.[6]
Drug Instability	Safingol may degrade in the cell culture medium over time, reducing its effective concentration. Solution: Prepare fresh Safingol stock solutions regularly and replenish the medium containing Safingol every 2-3 days.
Intrinsic Cell Line Characteristics	Some cell lines are inherently less prone to developing resistance to specific compounds due to their genetic background. Solution: If possible, attempt to generate a resistant line from a different parental cell line known to be sensitive to Safingol.

Guide 2: Western Blot Analysis

Problem: I am getting weak or no signal for my target proteins (e.g., p-Akt, Bcl-2).

Possible Cause	Solution & Optimization
Low Protein Abundance	The target protein may be expressed at low levels in your cells. Solution: Increase the amount of protein loaded per well (e.g., from 20µg to 40µg). Consider enriching for your target protein via immunoprecipitation before running the Western blot.
Suboptimal Antibody Concentration	The primary or secondary antibody concentration may be too low. Solution: Titrate your antibodies to find the optimal concentration. Try increasing the concentration 2- to 4-fold from the recommended starting dilution. Also, consider incubating the primary antibody overnight at 4°C to enhance signal.
Inefficient Protein Transfer	Proteins may not be transferring efficiently from the gel to the membrane. Solution: Confirm successful transfer by staining the membrane with Ponceau S before blocking. Optimize transfer time and voltage, especially for high or low molecular weight proteins. Ensure the transfer stack is assembled correctly with no air bubbles.
Blocking Buffer Masking	The blocking agent (e.g., milk) may be masking the epitope your antibody recognizes. Solution: Try a different blocking agent, such as Bovine Serum Albumin (BSA). Reduce the percentage of the blocking agent (e.g., from 5% to 3%).

Guide 3: Apoptosis Assay (Annexin V/PI via Flow Cytometry)

Problem: My data shows poor separation between live, apoptotic, and necrotic populations.

Possible Cause	Solution & Optimization
Incorrect Compensation	Spectral overlap between the fluorochromes (e.g., FITC for Annexin V and PI) is causing "bleed-through" signal, skewing the populations. Solution: Prepare single-color compensation controls for each fluorochrome used. Ensure these controls are bright and treated identically to your experimental samples. Use your flow cytometry software's automated compensation wizard, and carefully check the resulting matrix.
Cell Clumping	Aggregates of cells can lead to inaccurate event acquisition and analysis. Solution: Gently pipette the cell suspension before staining and analysis. Consider passing the stained cells through a cell-strainer cap on the flow cytometry tube immediately before acquisition.
Delayed Analysis	Prolonged incubation after staining can lead to a loss of viability and an increase in the PI-positive population. Solution: Analyze the cells by flow cytometry as soon as possible after the staining protocol is complete, ideally within one hour. Keep samples on ice and protected from light until analysis.
Suboptimal Staining	The concentration of Annexin V or PI may be too low, or the incubation time too short. Solution: Ensure you are using the recommended concentrations of Annexin V and PI. Check that the Annexin V binding buffer contains sufficient calcium (typically 2.5 mM), as Annexin V binding to phosphatidylserine (B164497) is calcium-dependent.

Data Presentation

Table 1: Efficacy of Safingol as a Single Agent and in Combination Therapies

This table summarizes the IC50 values of Safingol and its synergistic effects when combined with other anti-cancer agents in various cell lines. Lower IC50 values indicate higher potency.

Cell Line	Treatment	IC50 (µM)	Key Finding
LM3 (Murine Mammary)	Safingol	1.1 ± 0.4	Baseline efficacy
LM3 (Murine Mammary)	2'-Nitroflavone	8 ± 1	Efficacy of combination partner
LM3 (Murine Mammary)	Safingol (0.6 µM) + 2'-Nitroflavone (5 µM)	Synergistic (CI = 0.71)	Combination is more effective than single agents[8]
AGSCIS5 (Cisplatin-Resistant Gastric)	Cisplatin	~12	High resistance to cisplatin
AGSCIS5 (Cisplatin-Resistant Gastric)	Safingol + Cisplatin (1:10 ratio)	~4 (for Cisplatin)	Safingol resensitizes cells to cisplatin[9]
N87 (Gastric Cancer)	Cisplatin	~1	Baseline sensitivity to cisplatin
N87 (Gastric Cancer)	Safingol + Cisplatin (1:10 ratio)	<1 (for Cisplatin)	Safingol enhances cisplatin's effect in sensitive cells[9]

CI = Combination Index. A CI < 1 indicates synergism.

Table 2: Molecular Changes Associated with Overcoming Safingol Resistance

This table outlines the expected changes in key protein expression and activity when using a successful combination therapy to overcome Safingol resistance.

Protein Analyzed	Expected Change in Resistant Cells	Expected Change After Effective Combination Therapy	Rationale
p-Akt (activated Akt)	Increased	Decreased	Overcoming resistance often involves inhibiting the pro-survival PI3K/Akt bypass pathway.
Bcl-2 / Bcl-xL	Increased	Decreased	Reducing the levels of these anti-apoptotic proteins is crucial for re-engaging the apoptotic machinery.[3][4]
Bax	Decreased or Unchanged	Increased	Increasing the levels of this pro-apoptotic protein shifts the cellular balance towards cell death.[3][4]
Cleaved PARP	Decreased	Increased	PARP cleavage is a hallmark of apoptosis execution by caspases. An increase indicates successful induction of apoptosis.[3][4]
Sphingosine Kinase 1 (SphK1)	Increased	Inhibited by Safingol	High SphK1 activity is a primary resistance mechanism. Safingol directly targets this enzyme.[3]

Experimental Protocols & Visualizations

Protocol 1: Cell Viability (MTT) Assay

This protocol is for determining the IC50 of Safingol.

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete medium. Incubate overnight.

• Drug Treatment: Prepare serial dilutions of Safingol. Replace the medium with 100 µL of medium containing the desired drug concentrations. Include a "no-drug" control. Incubate for 48-72 hours.

• MTT Addition: Add 20 µL of 5 mg/mL MTT solution to each well. Incubate for 3-4 hours at 37°C until purple formazan (B1609692) crystals are visible.

• Solubilization: Carefully aspirate the medium. Add 150 µL of a solubilizing agent (e.g., DMSO) to each well.

• Absorbance Reading: Agitate the plate on an orbital shaker for 15 minutes to fully dissolve the crystals. Read the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control. Plot the viability against the log of the drug concentration and use a non-linear regression to determine the IC50 value.

MTT Assay Experimental Workflow

Protocol 2: Apoptosis Assay (Annexin V/PI Staining)

This protocol quantifies apoptosis by flow cytometry.

• Cell Treatment: Seed cells in a 6-well plate and treat with the desired concentrations of Safingol and/or combination agents for the desired time (e.g., 24 hours). Include both untreated and positive controls.

• Cell Harvesting: Collect both floating and adherent cells. Centrifuge at 300 x g for 5 minutes.

• Washing: Wash the cell pellet once with cold 1X PBS.

• Resuspension: Resuspend the cells in 100 µL of 1X Annexin V Binding Buffer.

• Staining: Add 5 µL of FITC-conjugated Annexin V and 5 µL of Propidium Iodide (PI) solution.

• Incubation: Incubate the cells for 15 minutes at room temperature in the dark.

• Analysis: Add 400 µL of 1X Annexin V Binding Buffer to each tube and analyze immediately by flow cytometry. Live cells (Annexin V-/PI-), early apoptotic cells (Annexin V+/PI-), and late apoptotic/necrotic cells (Annexin V+/PI+) can be distinguished.

Protocol 3: Western Blotting

This protocol assesses the expression of key signaling proteins.

• Cell Lysis: After drug treatment, wash cells with ice-cold PBS and lyse with RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay.

• Sample Preparation: Mix 20-30 µg of protein from each sample with Laemmli sample buffer and boil at 95°C for 5 minutes.

• SDS-PAGE: Load samples onto a polyacrylamide gel and separate the proteins by electrophoresis.

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with the primary antibody (e.g., anti-p-Akt, anti-Bcl-2) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane with TBST and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Wash the membrane again, add an enhanced chemiluminescence (ECL) substrate, and capture the signal using an imaging system. Normalize band intensities to a loading control like β-actin or GAPDH.

Safingol's Mechanism and Resistance Pathway

Troubleshooting Decision Workflow

References

• 1. Potentiation of apoptosis by treatment with the protein kinase C-specific inhibitor safingol in mitomycin C-treated gastric cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Partial inhibition of multidrug resistance by safingol is independent of modulation of P-glycoprotein substrate activities and correlated with inhibition of protein kinase C - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Synergistic effect of the sphingosine kinase inhibitor safingol in combination with 2'-nitroflavone in breast cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Medicina - SYNERGISTIC IN VIVO ANTITUMOR EFFECT OF 2'-NITROFLAVONE AND SAFINGOL COMBINATION - CONICET [bicyt.conicet.gov.ar]
• 5. Protocol to identify small-molecule inhibitors against cancer drug resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Development of Drug-resistant Cell Lines for Experimental Procedures - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Role of reactive oxygen species in the synergistic cytotoxicity of safingol-based combination regimens with conventional chemotherapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 8. MEDICINA - Antiproliferative effect of the combination of 2´nitroflavone and safingol in mammary tumor cells? - CONICET [bicyt.conicet.gov.ar]
• 9. researchgate.net [researchgate.net]

Technical Support Center: (2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol and Fluorescent Probe-Based Assays

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing (2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol in experiments involving fluorescent probes. Given that this molecule is a sphingolipid, potential interferences can arise from its physicochemical properties and its role in cellular signaling pathways.

Frequently Asked Questions (FAQs)

Q1: What is (2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol and why might it interfere with my fluorescent assay?

(2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol is a sphingoid base, a fundamental component of sphingolipids, which are essential structural and signaling molecules in eukaryotic cells.[1] Due to its amphipathic nature, it can partition into cellular membranes and potentially interact with lipophilic fluorescent probes, leading to quenching, spectral shifts, or altered localization of the probe. Furthermore, as a key player in sphingolipid metabolism, it can influence signaling pathways that you may be trying to measure, leading to indirect interference.

Q2: I am observing a weaker fluorescent signal than expected when treating my cells with (2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol. What could be the cause?

A weak or absent fluorescent signal can be attributed to several factors:

• Quenching: The close proximity of (2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol to the fluorophore within the lipid bilayer can lead to fluorescence quenching.[2] This is a common issue with lipid-soluble probes.

• Probe Aggregation: The introduction of exogenous lipids can alter membrane properties, potentially causing your fluorescent probe to aggregate.[3] Probe aggregation often results in self-quenching and a decrease in fluorescence intensity.[4][5]

• Altered Probe Localization: (2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol may alter the distribution of the fluorescent probe within the cell, moving it to a microenvironment where its fluorescence is less efficient.

• Competitive Binding: If your fluorescent probe is designed to bind to a specific cellular target, the sphingolipid or its metabolites might compete for the same binding site.

Q3: My fluorescent signal appears to have shifted to a different wavelength after treatment. Why is this happening?

Spectral shifts can occur due to:

• Changes in Microenvironment Polarity: The NBD fluorophore, commonly used in lipid probes, is particularly sensitive to its local environment. A shift in the polarity of the lipid membrane due to the incorporation of (2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol can alter the excitation and emission spectra of the probe.[6]

• Formation of Excimers/Aggregates: Some fluorophores, like BODIPY, can form excimers (excited-state dimers) at high concentrations, leading to a red-shift in the emission spectrum.[7]

Q4: How can I be sure that the observed changes in fluorescence are due to the biological activity of (2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol and not an artifact of interference?

It is crucial to include proper controls in your experimental design:

• Vehicle Control: Treat cells with the same vehicle used to dissolve (2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol.

• Unlabeled Control: Image unstained cells treated with the sphingolipid to assess for any increase in autofluorescence.

• In Vitro Spectral Analysis: Measure the fluorescence spectrum of your probe in the presence and absence of (2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol in a cell-free system (e.g., in liposomes) to check for direct spectral interference.

• Use of Alternative Probes: If possible, use a fluorescent probe with a different fluorophore to see if the observed effect is consistent.

Troubleshooting Guides

Issue 1: Weak or No Fluorescent Signal

Possible Cause	Troubleshooting Step	Rationale
Fluorescence Quenching	Reduce the concentration of (2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol.	Minimizes direct interactions between the sphingolipid and the probe.
Use a fluorescent probe with a longer linker between the lipid anchor and the fluorophore.	Increases the distance between the quencher and the fluorophore.
Probe Aggregation	Optimize the probe concentration; lower concentrations are less likely to aggregate.[3]	High local concentrations can lead to self-quenching.[4][5]
Incorporate surfactants like Tween® 20 or Triton™ X-100 at low concentrations in your buffer.[3]	These can help to prevent hydrophobic interactions between probe molecules.
Use cyclodextrins to encapsulate the hydrophobic portion of the probe.[3]	This shields the probe from aggregation-inducing interactions.
Incorrect Filter Sets	Ensure the excitation and emission filters on the microscope are appropriate for your fluorophore's spectral properties.[8]	Mismatched filters will result in inefficient excitation and/or detection.
Photobleaching	Reduce the intensity and duration of the excitation light.[8]	Prolonged exposure to high-intensity light can irreversibly destroy the fluorophore.
Use an anti-fade mounting medium.[8]	These reagents help to protect the fluorophore from photobleaching.

Issue 2: High Background Fluorescence

Possible Cause	Troubleshooting Step	Rationale
Nonspecific Probe Binding	Increase the number and duration of wash steps after probe incubation.	Removes unbound or loosely bound fluorescent probe.
Include a back-extraction step with bovine serum albumin (BSA) to remove excess probe from the plasma membrane.	BSA can effectively sequester unincorporated lipophilic probes.
Autofluorescence	Image an unstained sample treated with (2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol to determine its autofluorescence profile.	This allows for background subtraction from your experimental images.
Use fluorophores that excite and emit at longer wavelengths (red or far-red) to minimize interference from cellular autofluorescence, which is typically in the blue-green region.

Issue 3: Spectral Overlap or Bleed-through

Possible Cause	Troubleshooting Step	Rationale
Broad Emission Spectra	Use fluorescent probes with narrower emission spectra.	Minimizes the overlap between the emission of one probe and the detection channel of another.[9]
Perform sequential imaging rather than simultaneous imaging.[10]	This ensures that only one fluorophore is excited and detected at a time, eliminating bleed-through.
Incorrect Compensation	If using flow cytometry or multi-channel microscopy, ensure that proper compensation controls (single-stained samples) are used to correct for spectral overlap.[11]	Compensation mathematically subtracts the contribution of one fluorophore's signal from another's detector.

Quantitative Data Summary

The following tables provide spectral properties for commonly used fluorescent probes that may be employed in sphingolipid research.

Table 1: Spectral Properties of Common Fluorescent Probes

Fluorescent Probe	Excitation Max (nm)	Emission Max (nm)	Environment
NBD C6-Ceramide	466	536	Methanol[12][13]
NBD-labeled lipids (general)	~467	~538	Hydrophobic environment[6]
BODIPY FL C5-Ceramide	~505	~511
BODIPY TR Ceramide	~589	~617

Note: Spectral properties can vary depending on the local environment. It is recommended to determine the specific spectral characteristics for your experimental conditions.[6]

Experimental Protocols

Protocol 1: Labeling Live Cells with a Fluorescent Sphingolipid Analog

This protocol is a general guideline for labeling live cells with a fluorescently-tagged sphingolipid analog, such as NBD C6-ceramide.

Materials:

• Fluorescent sphingolipid analog (e.g., NBD C6-ceramide)

• Defatted Bovine Serum Albumin (BSA)

• Serum-free cell culture medium

• (2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol stock solution

• Live-cell imaging buffer (e.g., Hanks' Balanced Salt Solution with HEPES)

Procedure:

• Preparation of Fluorescent Probe/BSA Complex:

  • Prepare a stock solution of the fluorescent sphingolipid in an organic solvent (e.g., ethanol (B145695) or DMSO).

  • In a separate tube, prepare a solution of defatted BSA in serum-free medium.

  • While vortexing the BSA solution, slowly add the fluorescent sphingolipid stock solution to form a complex. This improves the solubility of the lipid probe in the aqueous medium.

• Cell Seeding:

  • Seed cells on a suitable imaging dish or coverslip and allow them to adhere and grow to the desired confluency.

• Treatment with (2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol:

  • Treat the cells with the desired concentration of (2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol for the appropriate duration, alongside a vehicle control.

• Cell Labeling:

  • Wash the cells once with pre-warmed serum-free medium.

  • Incubate the cells with the fluorescent probe/BSA complex in serum-free medium at 37°C. Incubation times can range from 15 to 60 minutes, depending on the probe and cell type.[6]

• Washing:

  • Remove the labeling solution and wash the cells three times with pre-warmed serum-free medium to remove excess fluorescent probe.[6]

• Imaging:

  • Replace the medium with a live-cell imaging buffer.

  • Image the cells using a fluorescence microscope with the appropriate filter sets for the chosen fluorophore.

Signaling Pathways and Experimental Workflows

Sphingolipid Metabolism Overview

(2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol is a sphingoid base that can be metabolized into other bioactive sphingolipids such as ceramide and sphingosine-1-phosphate (S1P), which have distinct roles in cell signaling.

Caption: Simplified overview of sphingolipid metabolism.

Ceramide-Mediated Apoptosis Signaling

Ceramide is a pro-apoptotic lipid second messenger. Its accumulation can trigger a signaling cascade leading to programmed cell death.[14][15][16]

Caption: Ceramide signaling in apoptosis.

S1P-Mediated Cell Proliferation Signaling

In contrast to ceramide, sphingosine-1-phosphate (S1P) is generally a pro-survival and pro-proliferative signaling molecule that acts through G protein-coupled receptors.[17][18][19]

Caption: S1P signaling in cell proliferation.

Troubleshooting Experimental Workflow

Caption: Logical workflow for troubleshooting fluorescence experiments.

References

• 1. Sphingolipid Metabolism | Pathway - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Fluorescence quenching in model membranes: phospholipid acyl chain distributions around small fluorophores - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Self-Quenching Behavior of a Fluorescent Probe Incorporated within Lipid Membranes Explored Using Electrophoresis and Fluorescence Lifetime Imaging Microscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. benchchem.com [benchchem.com]
• 7. Using BODIPY FL-Sphingolipid Analogs to Study Sphingolipid Metabolism in Mouse Embryonic Stem Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. Explore Innovative Techniques to Separate Fluorophores with Overlapping Spectra | Learn & Share | Leica Microsystems [leica-microsystems.com]
• 10. Spectral Bleed-Through Artifacts in Confocal Microscopy [evidentscientific.com]
• 11. Spectral Overlap - Flow Core – Syracuse University [flowcore.syr.edu]
• 12. biotium.com [biotium.com]
• 13. medchemexpress.com [medchemexpress.com]
• 14. Ceramide signaling in apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. academic.oup.com [academic.oup.com]
• 16. Ceramide: an intracellular signal for apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Sphingosine 1-phosphate-induced cell proliferation, survival, and related signaling events mediated by G protein-coupled receptors Edg3 and Edg5 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Sphingosine-1-phosphate promotes the proliferation and attenuates apoptosis of Endothelial progenitor cells via S1PR1/S1PR3/PI3K/Akt pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. mdpi.com [mdpi.com]

Quality control and purity assessment of synthetic (2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with synthetic (2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for assessing the purity of synthetic (2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol?

The primary methods for purity assessment are High-Performance Liquid Chromatography (HPLC), Liquid Chromatography-Mass Spectrometry (LC-MS), and Nuclear Magnetic Resonance (NMR) spectroscopy. HPLC is used to determine the percentage of the main compound and detect impurities. LC-MS provides mass information for the main compound and any impurities, aiding in their identification.[1][2][3][4] NMR spectroscopy is crucial for confirming the chemical structure and stereochemistry of the compound.

Q2: What are the common impurities that might be present in a synthetic preparation of this compound?

Common impurities can include starting materials, reagents from the synthesis, by-products, and stereoisomers. Specific potential impurities could be diastereomers (e.g., the (2R,3S), (2S,3S), or (2R,3R) isomers), geometric isomers (Z-isomer of the double bond), or incompletely reacted intermediates.[5][6]

Q3: How should I store synthetic (2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol to ensure its stability?

It is recommended to store the compound as a solid at -20°C or lower, protected from light and moisture. For solutions, it is best to prepare them fresh. If storage of a solution is necessary, it should be stored at -80°C.

Troubleshooting Guides

HPLC Analysis Issues

Problem	Possible Cause	Suggested Solution
No peak or very small peak	Injection issue (e.g., air bubble in syringe, clogged injector).	Manually inspect the injector and syringe. Purge the injection system.
Compound insolubility in the mobile phase.	Ensure the sample is fully dissolved in the injection solvent. The injection solvent should be miscible with the mobile phase.
Detector issue (e.g., lamp off, incorrect wavelength).	Check detector settings and ensure the lamp is on and has sufficient energy.
Peak tailing	Column degradation (e.g., void formation, contamination).	Use a guard column to protect the analytical column.[7] If the column is contaminated, flush it with a strong solvent.[8]
Secondary interactions between the analyte and the stationary phase.	Adjust the mobile phase pH or ionic strength. The addition of a small amount of a competing amine, like triethylamine, can sometimes reduce tailing for basic compounds.
Extra-column band broadening.	Minimize the length and diameter of tubing between the injector, column, and detector.[9]
Split peaks	Clogged frit or contaminated guard column.	Replace the guard column or back-flush the analytical column (if recommended by the manufacturer).[8]
Sample solvent incompatible with the mobile phase.	Dissolve the sample in the mobile phase or a weaker solvent.
Shifting retention times	Inconsistent mobile phase preparation.	Prepare fresh mobile phase and ensure accurate composition. Degas the mobile phase before use.[9]
Fluctuations in column temperature.	Use a column oven to maintain a constant temperature.[9]
Pump malfunction (e.g., leaks, faulty check valves).	Inspect the pump for leaks and service the check valves if necessary.

Mass Spectrometry (MS) Analysis Issues

Problem	Possible Cause	Suggested Solution
Low signal intensity	Poor ionization of the analyte.	Optimize ionization source parameters (e.g., capillary voltage, gas flow, temperature). Consider using a different ionization technique if possible.
Presence of ion-suppressing agents in the sample or mobile phase.	Clean up the sample to remove interfering substances. Use MS-grade solvents and additives.
Inaccurate mass measurement	Instrument not properly calibrated.	Calibrate the mass spectrometer using a known standard.
Presence of unexpected ions	In-source fragmentation or formation of adducts.	Adjust ionization source conditions to minimize fragmentation. Identify common adducts (e.g., +Na, +K) by their mass differences.
Contamination from the LC system or sample handling.	Flush the LC system and use clean vials and solvents.

Experimental Protocols

High-Performance Liquid Chromatography (HPLC) for Purity Assessment

This protocol outlines a general method for the purity assessment of (2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol using reverse-phase HPLC with UV detection.

• Column: C18 reverse-phase column (e.g., 4.6 mm x 150 mm, 5 µm particle size).

• Mobile Phase A: 0.1% Formic acid in Water.

• Mobile Phase B: 0.1% Formic acid in Acetonitrile.

• Gradient:

  • 0-5 min: 20% B

  • 5-25 min: 20% to 100% B

  • 25-30 min: 100% B

  • 30.1-35 min: 20% B (re-equilibration)

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection: UV at 210 nm (as the compound lacks a strong chromophore).

• Injection Volume: 10 µL.

• Sample Preparation: Dissolve the sample in the initial mobile phase composition (80:20 Water:Acetonitrile with 0.1% Formic acid) to a concentration of 1 mg/mL.

Liquid Chromatography-Mass Spectrometry (LC-MS) for Identity Confirmation

This protocol describes a general LC-MS method for confirming the identity of (2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol.

• LC System: Use the same HPLC conditions as described above.

• Mass Spectrometer: An electrospray ionization (ESI) source coupled to a quadrupole or time-of-flight (TOF) mass analyzer.

• Ionization Mode: Positive ion mode.

• MS Parameters:

  • Capillary Voltage: 3.5 kV

  • Drying Gas Flow: 10 L/min

  • Drying Gas Temperature: 350°C

  • Nebulizer Pressure: 40 psi

• Scan Range: m/z 100-500.

• Expected Ion: The protonated molecule [M+H]⁺ is expected at m/z 258.24.

Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Confirmation

This protocol provides general guidelines for acquiring ¹H and ¹³C NMR spectra.

• Solvent: Deuterated methanol (B129727) (CD₃OD) or deuterated chloroform (B151607) (CDCl₃).

• Concentration: 5-10 mg of the sample in 0.6-0.7 mL of solvent.

• Spectrometer: 400 MHz or higher field strength NMR spectrometer.

• ¹H NMR: Acquire a standard proton spectrum. Key signals to look for include the olefinic protons, the protons on the carbon backbone bearing the hydroxyl and amino groups, and the terminal methyl group of the aliphatic chain.

• ¹³C NMR: Acquire a standard carbon spectrum. Expect signals for the olefinic carbons, the carbons attached to the hydroxyl and amino groups, and the aliphatic chain carbons.

• 2D NMR: Techniques such as COSY and HSQC can be used to confirm the connectivity of protons and carbons, respectively, and to aid in the complete assignment of the structure.

Diagrams

Caption: Quality control workflow for synthetic (2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol.

Caption: Decision tree for troubleshooting common HPLC issues.

References

• 1. Analysis of sphingosine 1-phosphate, ceramides, and other bioactive sphingolipids by high-performance liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The separation and direct detection of ceramides and sphingoid bases by normal-phase high-performance liquid chromatography and evaporative light-scattering detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. lipidmaps.org [lipidmaps.org]
• 5. Human genetic defects of sphingolipid synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 8. pharmaceuticalupdates.com [pharmaceuticalupdates.com]
• 9. HPLC Troubleshooting Guide [scioninstruments.com]

Reference Data & Comparative Studies

Unveiling the Immunosuppressive Potential of (2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol: A Comparative Analysis

For Researchers, Scientists, and Drug Development Professionals

The quest for novel, potent, and safe immunosuppressive agents is a cornerstone of modern medicine, with critical applications in organ transplantation and the treatment of autoimmune diseases. This guide provides a comparative analysis of the immunosuppressive activity of (2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol, a sphingosine (B13886) analogue, contextualized against the well-established immunosuppressant, Fingolimod (FTY720). This document synthesizes available experimental data to offer a framework for understanding its potential therapeutic utility.

Executive Summary

(2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol belongs to a class of 2-amino-diol compounds that share structural similarities with sphingosine and the potent immunosuppressant Fingolimod. While direct experimental data on this specific molecule is limited, research on close structural analogues, particularly 2-amino-2-pentadecylpropane-1,3-diol, demonstrates significant immunosuppressive activity. This guide will compare the known and inferred properties of (2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol with Fingolimod, focusing on their mechanism of action, available efficacy data from analogous compounds, and the experimental protocols used for their validation.

Comparative Analysis: (2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol vs. Fingolimod

Fingolimod (FTY720) serves as a crucial benchmark for evaluating novel immunosuppressive agents due to its well-characterized mechanism of action and clinical efficacy. It is a sphingosine-1-phosphate (S1P) receptor modulator that, upon phosphorylation in vivo, acts as a functional antagonist of the S1P1 receptor on lymphocytes.[1][2][3] This leads to the sequestration of lymphocytes in secondary lymphoid organs, preventing their infiltration into target tissues.[1]

Based on its structural similarity to sphingosine and Fingolimod, it is hypothesized that (2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol may exert its immunosuppressive effects through a similar mechanism involving S1P receptor modulation. The core 2-amino-1,3-diol structure is a key pharmacophore for this activity.[4]

Quantitative Data Summary

The following table summarizes the available quantitative data for a close analogue of (2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol (2-amino-2-pentadecylpropane-1,3-diol) and Fingolimod.

Compound	Assay	Model	Key Findings	Reference
2-Amino-2-pentadecylpropane-1,3-diol	Rat Skin Allograft Survival	LEW Donor to F344 Recipient Rats	Prolonged allograft survival, more effective than Cyclosporin A.	[4]
Fingolimod (FTY720)	Lymphocyte Sequestration	In vivo (various animal models)	Induces a marked decrease in peripheral blood T and B cells.	[5]
Fingolimod (FTY720)	Experimental Autoimmune Encephalomyelitis (EAE)	Mouse model of multiple sclerosis	Highly effective in preventing and treating EAE.	[5]
Fingolimod (FTY720)	Allotransplantation Models	Various animal models	Highly effective in experimental allotransplantation.	[5]

Signaling Pathways and Experimental Workflows

To visualize the underlying mechanisms and experimental approaches, the following diagrams are provided.

Proposed Signaling Pathway of Sphingosine Analogues

Caption: Proposed mechanism of action for sphingosine analogue immunosuppressants.

Experimental Workflow for In Vivo Immunosuppressive Activity

Caption: Workflow for assessing immunosuppressive activity using a rat skin allograft model.

Experimental Protocols

Rat Skin Allograft Model

This protocol is based on the methodology described for evaluating the immunosuppressive activity of 2-alkyl-2-aminopropane-1,3-diols.[4]

• Animal Models: Inbred male LEW (donor) and F344 (recipient) rats are used.

• Grafting Procedure: A full-thickness skin graft from the donor LEW rat is transplanted onto the dorsal side of the recipient F344 rat.

• Treatment: The recipient rats are divided into different groups: a vehicle control group, a group receiving the test compound (e.g., 2-amino-2-pentadecylpropane-1,3-diol), and a positive control group (e.g., Cyclosporin A). The treatments are administered orally or via another appropriate route daily, starting from the day of transplantation.

• Monitoring and Endpoint: The skin grafts are observed daily for signs of rejection (e.g., inflammation, necrosis). The day of complete graft rejection is recorded as the endpoint.

• Data Analysis: The mean graft survival time for each group is calculated and statistically compared to determine the efficacy of the test compound.

In Vitro Lymphocyte Proliferation Assay (General Protocol)

While specific data for (2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol is not available, a general protocol for assessing the in vitro immunosuppressive activity of a compound on lymphocyte proliferation is as follows:

• Cell Isolation: Peripheral blood mononuclear cells (PBMCs) are isolated from healthy donor blood using density gradient centrifugation.

• Cell Culture: PBMCs are cultured in a suitable medium and plated in 96-well plates.

• Stimulation and Treatment: The cells are stimulated with a mitogen (e.g., phytohemagglutinin) to induce proliferation. Concurrently, varying concentrations of the test compound are added to the wells.

• Proliferation Measurement: After a defined incubation period (e.g., 72 hours), cell proliferation is measured using a standard assay, such as the BrdU incorporation assay or a resazurin-based viability assay.

• Data Analysis: The concentration of the test compound that inhibits lymphocyte proliferation by 50% (IC50) is calculated to determine its in vitro potency.

Conclusion

(2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol represents a promising scaffold for the development of novel immunosuppressive agents. Based on the potent activity of its close structural analogues and the well-understood mechanism of the benchmark compound Fingolimod, it is plausible that this molecule acts as an S1P receptor modulator. Further preclinical evaluation, including in vitro and in vivo studies as outlined in this guide, is warranted to fully elucidate its immunosuppressive profile and therapeutic potential. The experimental frameworks presented here provide a robust starting point for such investigations.

References

• 1. Preclinical evaluation of a new immunosuppressive agent, FTY720 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. (S)-FTY720-vinylphosphonate, an analogue of the immunosuppressive agent FTY720, is a pan-antagonist of sphingosine 1-phosphate GPCR signaling and inhibits autotaxin activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Synthesis and immunosuppressive activity of 2-substituted 2-aminopropane-1,3-diols and 2-aminoethanols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Potent immunosuppressants, 2-alkyl-2-aminopropane-1,3-diols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. FTY720, a new class of immunomodulator, inhibits lymphocyte egress from secondary lymphoid tissues and thymus by agonistic activity at sphingosine 1-phosphate receptors - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative In Vitro Analysis of (2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol and Sphingosine

An Objective Guide for Researchers, Scientists, and Drug Development Professionals

In the landscape of bioactive lipids, sphingosine (B13886) has long been a cornerstone of research, recognized for its pivotal roles in cell signaling and as a fundamental building block of complex sphingolipids. This guide provides a comparative overview of (2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol, a structurally related amino alcohol, and the well-characterized sphingosine. While extensive in vitro data exists for sphingosine, elucidating its multifaceted functions, a significant knowledge gap remains for (2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol, necessitating further investigation to understand its potential biological activities. This document aims to present the established properties of sphingosine as a benchmark for the potential evaluation of its C15 analog.

Structural Comparison

Sphingosine is an 18-carbon amino alcohol featuring an unsaturated hydrocarbon chain.[1] Its specific stereochemistry and the presence of hydroxyl and amino groups are critical for its biological functions and its role as a precursor for other sphingolipids like ceramides (B1148491) and sphingosine-1-phosphate (S1P).[2][3] (2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol shares the same core structural motifs as sphingosine, including the 2-amino-1,3-diol backbone and a trans double bond at the 4th position. The primary distinction lies in the length of the aliphatic chain, with the former possessing a 15-carbon chain compared to the 18 carbons of sphingosine.[4] This difference in chain length may influence its physical properties, such as its incorporation into lipid membranes, and its interaction with enzymes and receptors.

Established In Vitro Biological Activities of Sphingosine

Sphingosine is a bioactive lipid that plays a crucial role in a variety of cellular processes. It is a key component of sphingolipids, which are integral to cell membrane structure and function.[3][5] Beyond its structural role, sphingosine and its metabolites, particularly sphingosine-1-phosphate (S1P), are potent signaling molecules involved in regulating cell growth, differentiation, apoptosis, and migration.[1][6]

Key Signaling Pathways:

• Apoptosis and Cell Cycle Arrest: Sphingosine can induce apoptosis (programmed cell death) and cause cell cycle arrest in various cell types.[5] This is a critical function in maintaining tissue homeostasis and preventing uncontrolled cell proliferation.

• Sphingosine-1-Phosphate (S1P) Signaling: Sphingosine is the precursor to S1P, a powerful signaling molecule that acts both intracellularly and extracellularly.[1] Extracellularly, S1P binds to a family of five G protein-coupled receptors (S1P1-5), initiating a cascade of downstream signaling events that regulate diverse physiological processes, including immune cell trafficking, vascular development, and heart rate.[7][8]

Potential Biological Activities of (2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol: A Hypothesis

Direct in vitro studies comparing (2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol to sphingosine are not currently available in the scientific literature. However, based on its structural similarity to sphingosine and studies on other sphingoid base analogs with varying chain lengths, we can hypothesize its potential biological activities. Research on shorter-chain sphingosine analogs suggests that the length of the alkyl chain can influence the metabolic fate and biological activity of these molecules. For instance, the efficiency of conversion to complex glycosphingolipids has been shown to be higher for sphingoid bases with shorter chain lengths.

Furthermore, studies on synthetic 2-alkyl-2-aminopropane-1,3-diols have demonstrated that compounds with tetradecyl (C14), pentadecyl (C15), and hexadecyl (C16) chains possess immunosuppressive properties. This suggests that the C15 aliphatic chain of (2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol may confer biological activity, potentially in the realm of immune modulation.

It is crucial to emphasize that these are hypotheses based on structural analogy and related compounds. Rigorous in vitro experimentation is required to elucidate the actual biological functions of (2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol.

Comparative Data Summary

The following table summarizes the known in vitro properties of sphingosine and highlights the current lack of data for (2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol.

Feature	Sphingosine	(2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol
Structure	(2S,3R,E)-2-Amino-octadec-4-ene-1,3-diol	(2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol
Aliphatic Chain Length	18 Carbons	15 Carbons
Induction of Apoptosis	Demonstrated in various cell lines	Data not available
Cell Cycle Arrest	Demonstrated in various cell lines	Data not available
Substrate for Sphingosine Kinases	Yes, forms S1P	Data not available
Interaction with S1P Receptors	Indirectly via conversion to S1P	Data not available
Immunomodulatory Effects	S1P is a key regulator of immune cell trafficking	Hypothesized based on analogs

Experimental Protocols for In Vitro Comparison

To facilitate the investigation of (2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol and its direct comparison to sphingosine, the following are detailed protocols for key in vitro assays.

Cell Viability and Apoptosis Assays

a) MTT Assay for Cell Viability

• Principle: This colorimetric assay measures the reduction of 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) by mitochondrial succinate (B1194679) dehydrogenase in living cells to form a purple formazan (B1609692) product. The amount of formazan is proportional to the number of viable cells.

• Protocol:

  • Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

  • Treat cells with varying concentrations of sphingosine or (2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol for 24, 48, or 72 hours. Include a vehicle control.

  • Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

  • Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

b) Caspase-3/7 Activity Assay for Apoptosis

• Principle: This assay measures the activity of caspase-3 and -7, key executioner caspases in the apoptotic pathway. The assay utilizes a proluminescent caspase-3/7 substrate which, when cleaved by active caspases, releases a substrate for luciferase, generating a luminescent signal.

• Protocol:

  • Seed cells in a white-walled 96-well plate and treat with the compounds as described for the MTT assay.

  • Add 100 µL of the Caspase-Glo® 3/7 Reagent to each well.

  • Mix gently by orbital shaking for 30 seconds.

  • Incubate at room temperature for 1-2 hours.

  • Measure luminescence using a luminometer.

Sphingosine Kinase Activity Assay

• Principle: This assay measures the activity of sphingosine kinases (SphK1 and SphK2), which phosphorylate sphingosine to S1P. The assay can be performed using radiolabeled ATP or fluorescently labeled sphingosine.

• Protocol (Radiolabel-based):

  • Prepare cell lysates from treated or untreated cells.

  • Set up the kinase reaction in a microcentrifuge tube containing cell lysate, reaction buffer (containing MgCl₂ and phosphatase inhibitors), and sphingosine or (2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol.

  • Initiate the reaction by adding [γ-³²P]ATP and incubate at 37°C for 30 minutes.

  • Stop the reaction by adding acidic chloroform/methanol.

  • Extract the lipids and separate them by thin-layer chromatography (TLC).

  • Visualize the radiolabeled S1P by autoradiography and quantify using a phosphorimager or scintillation counting.

S1P Receptor Binding Assay

• Principle: This competitive binding assay measures the ability of a compound (or its metabolite) to displace a radiolabeled ligand from a specific S1P receptor subtype expressed in a cell membrane preparation.

• Protocol:

  • Prepare cell membranes from a cell line overexpressing a specific S1P receptor subtype (e.g., S1P₁).

  • In a 96-well plate, add the cell membranes, a constant concentration of a radiolabeled S1P receptor ligand (e.g., [³H]-S1P), and increasing concentrations of the test compound (sphingosine or (2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol, after potential in vitro phosphorylation).

  • Incubate to allow binding to reach equilibrium.

  • Separate the bound and free radioligand by rapid filtration through a glass fiber filter.

  • Measure the radioactivity retained on the filter using a scintillation counter.

  • Determine the IC₅₀ value of the test compound.

Visualizing the Cellular Context: Signaling Pathways and Experimental Logic

To provide a clearer understanding of the molecular interactions and experimental designs discussed, the following diagrams were generated using Graphviz.

Caption: Overview of sphingolipid metabolism and S1P signaling pathways.

Caption: Logical workflow for the in vitro comparison of sphingoid bases.

Conclusion and Future Directions

Sphingosine is a well-established bioactive lipid with critical roles in cell signaling, and its in vitro activities have been extensively documented. In contrast, (2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol remains a largely uncharacterized molecule. Based on its structural similarity to sphingosine and findings from studies on other short-chain sphingoid bases, it is plausible that this C15 analog may possess unique biological activities, potentially in the regulation of cell fate and immune responses.

The lack of direct comparative data underscores a significant opportunity for future research. The experimental protocols provided in this guide offer a clear roadmap for the systematic in vitro evaluation of (2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol. Such studies are essential to not only understand the fundamental biology of this novel sphingoid base but also to explore its potential as a therapeutic agent or a tool for dissecting the complex roles of sphingolipids in health and disease. It is imperative that future investigations directly compare its effects to those of sphingosine to build a comprehensive understanding of its structure-activity relationship and its place within the broader landscape of sphingolipid biology.

References

• 1. Assaying caspase activity in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Sphingosine kinase 1 (SphK1) activity assay [bio-protocol.org]
• 3. Caspase Activity Assay - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 4. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 6. A real-time high-throughput fluorescence assay for sphingosine kinases - PMC [pmc.ncbi.nlm.nih.gov]
• 7. A rapid assay for assessment of sphingosine kinase inhibitors and substrates - PMC [pmc.ncbi.nlm.nih.gov]
• 8. caspase3 assay [assay-protocol.com]

Comparative Guide to the Structure-Activity Relationship of (2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol Analogs

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the structure-activity relationships (SAR) of analogs of (2S,3R,E)-2-aminopentadec-4-ene-1,3-diol, a sphingosine-like molecule. As key components of sphingolipids, these molecules and their analogs are pivotal in cellular processes like apoptosis, cell cycle regulation, and signal transduction.[1] Understanding their SAR is crucial for the development of novel therapeutics, particularly in oncology.

Structure-Activity Relationship (SAR) Insights

The biological activity of (2S,3R,E)-2-aminopentadec-4-ene-1,3-diol analogs is highly dependent on their stereochemistry and the nature of substitutions on the sphingoid backbone. These modifications can significantly influence their efficacy as inducers of apoptosis or inhibitors of key enzymes in sphingolipid metabolism, such as ceramidases.

Key structural features influencing activity include:

• The Hydrocarbon Chain: The length and degree of unsaturation of the aliphatic tail are critical for cytotoxic activity.

• The Amino Group at C2: Modifications to this group can alter the molecule's ability to interact with its targets.

• The Hydroxyl Groups at C1 and C3: These groups are important for hydrogen bonding and interaction with target proteins. The stereochemistry at these centers is often crucial for activity.

• The C4-C5 Double Bond: The presence and geometry (E/Z) of this double bond can impact the molecule's conformation and biological function.[2]

Below is a summary of expected SAR based on known principles for related sphingoid bases.

Table 1: Structure-Activity Relationship Summary of (2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol Analogs

Modification	Position	Observed/Expected Effect on Cytotoxicity	Rationale
Chain Length Variation	Aliphatic Tail	Potency is sensitive to chain length, with optimal activity often seen with C16-C18 chains.	Affects membrane partitioning and interaction with hydrophobic binding pockets of target enzymes.
Introduction of Additional Double Bonds	Aliphatic Tail	May increase cytotoxicity.	Alters membrane fluidity and can create novel interactions with target proteins.
N-acylation	C2-Amino Group	Can convert the molecule into a ceramide analog, often leading to increased pro-apoptotic activity.	Ceramide is a key second messenger in apoptosis signaling.[3]
N,N-dimethylation	C2-Amino Group	Potently induces apoptosis in cancer cell lines.	This modification is known to inhibit protein kinase C and sphingosine (B13886) kinase.[4]
Deoxygenation	C1-Hydroxyl	Can increase cytotoxicity.	Prevents phosphorylation to sphingosine-1-phosphate, a pro-survival molecule, and blocks degradation pathways.[5]
Inversion of Stereochemistry	C2, C3	Can significantly reduce or abolish activity.	The specific stereochemistry is crucial for proper binding to target enzymes and receptors.
Saturation of Double Bond	C4-C5	May decrease activity compared to the trans-isomer.	The trans double bond is a unique feature of natural sphingosine and is important for its biological activity.[2]
Introduction of a cis Double Bond	C4-C5	Can increase the ability to inhibit lipid peroxidation.	Alters the geometry of the molecule, which can enhance certain biological activities.[2]

Signaling Pathways

(2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol and its analogs primarily exert their effects through the modulation of sphingolipid signaling pathways, which play a central role in determining cell fate. The balance between pro-apoptotic ceramide and pro-survival sphingosine-1-phosphate (S1P), often referred to as the "sphingolipid rheostat," is a key determinant of whether a cell undergoes apoptosis or proliferates.[5][6][7]

Ceramide-Induced Apoptosis Pathway

Ceramide, which can be formed by the N-acylation of sphingosine analogs, is a well-established mediator of apoptosis.[3][8] It can be generated through the hydrolysis of sphingomyelin (B164518) or via de novo synthesis.[3] Ceramide accumulation triggers a signaling cascade that leads to programmed cell death through various mechanisms, including the activation of stress-activated protein kinases (SAPK/JNK) and the release of mitochondrial proteins.[3][9]

Caption: Ceramide-induced apoptosis signaling cascade.

Sphingosine-1-Phosphate (S1P) Receptor Signaling

Sphingosine can be phosphorylated by sphingosine kinases (SphKs) to form S1P, a potent signaling molecule that promotes cell survival, proliferation, and migration by activating a family of G protein-coupled receptors (S1PR1-5).[10] Analogs that cannot be phosphorylated or that inhibit SphKs can shift the sphingolipid rheostat towards apoptosis.

Caption: Sphingosine-1-Phosphate pro-survival signaling.

Experimental Protocols

To evaluate the biological activity of (2S,3R,E)-2-aminopentadec-4-ene-1,3-diol analogs, several key in vitro assays are employed.

Experimental Workflow

A typical workflow for the evaluation of these analogs is depicted below.

Caption: General experimental workflow for SAR studies.

MTT Cell Viability Assay

This colorimetric assay measures the metabolic activity of cells, which is an indicator of cell viability.

Principle: The yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) is reduced by mitochondrial dehydrogenases of viable cells to form a purple formazan (B1609692) product. The amount of formazan produced is proportional to the number of living cells.

Protocol:

• Cell Seeding: Seed cells in a 96-well plate at a density of 1 x 10⁴ to 1 x 10⁵ cells/well in 100 µL of culture medium and incubate overnight.[11]

• Compound Treatment: Treat cells with various concentrations of the (2S,3R,E)-2-aminopentadec-4-ene-1,3-diol analogs and incubate for the desired period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add 10 µL of a 5 mg/mL MTT solution in PBS to each well.

• Incubation: Incubate the plate at 37°C for 2-4 hours.[11][12]

• Solubilization: Add 100 µL of solubilization solution (e.g., SDS-HCl or acidified isopropanol) to each well to dissolve the formazan crystals.[12][13]

• Absorbance Measurement: Shake the plate for 15 minutes and measure the absorbance at 570 nm using a microplate reader.

Caspase-3 Activity Assay

This assay quantifies the activity of caspase-3, a key executioner caspase in the apoptotic pathway.

Principle: The assay utilizes a synthetic peptide substrate, DEVD (Asp-Glu-Val-Asp), conjugated to a colorimetric or fluorometric reporter molecule (e.g., p-nitroaniline, p-NA, or 7-amino-4-methylcoumarin, AMC).[14][15] Activated caspase-3 cleaves the substrate, releasing the reporter molecule, which can then be quantified.[14][15]

Protocol:

• Cell Lysis:

  • Induce apoptosis in cells by treating with the test compounds.

  • Collect 1-5 x 10⁶ cells and pellet them by centrifugation.[15]

  • Resuspend the cell pellet in 50 µL of chilled cell lysis buffer and incubate on ice for 10 minutes.[15]

  • Centrifuge at 10,000 x g for 1 minute and collect the supernatant containing the cell lysate.[15]

• Assay Reaction:

  • Determine the protein concentration of the cell lysate.

  • In a 96-well plate, add 50-200 µg of protein from the cell lysate to each well.

  • Add 2X reaction buffer containing DTT to each well.

  • Add the DEVD-pNA or DEVD-AMC substrate to a final concentration of 200 µM.[15]

• Incubation and Measurement:

  • Incubate the plate at 37°C for 1-2 hours, protected from light.[15]

  • Measure the absorbance at 405 nm for the colorimetric assay or fluorescence at an excitation/emission of 360/460 nm for the fluorometric assay.

Conclusion

The structure-activity relationship of (2S,3R,E)-2-aminopentadec-4-ene-1,3-diol analogs is a promising area of research for the development of novel anti-cancer agents. By systematically modifying the sphingoid backbone, it is possible to fine-tune the biological activity of these compounds, shifting the cellular sphingolipid balance to favor apoptosis. The experimental protocols and signaling pathway information provided in this guide offer a framework for the rational design and evaluation of more potent and selective analogs for therapeutic applications.

References

• 1. youtube.com [youtube.com]
• 2. Effect of double bond geometry in sphingosine base on the antioxidant function of sphingomyelin - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Ceramide signaling in apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Thematic Review Series: Sphingolipids. Biodiversity of sphingoid bases (“sphingosines”) and related amino alcohols - PMC [pmc.ncbi.nlm.nih.gov]
• 5. An update on sphingosine-1-phosphate and other sphingolipid mediators - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Discovery and Evaluation of Inhibitors of Human Ceramidase - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Discovery and evaluation of inhibitors of human ceramidase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Ceramide and apoptosis: exploring the enigmatic connections between sphingolipid metabolism and programmed cell death - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Ceramide induces neuronal apoptosis through mitogen-activated protein kinases and causes release of multiple mitochondrial proteins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Sphingosine-1-phosphate receptor - Wikipedia [en.wikipedia.org]
• 11. CyQUANT MTT Cell Proliferation Assay Kit Protocol | Thermo Fisher Scientific - US [thermofisher.com]
• 12. protocols.io [protocols.io]
• 13. reprocell.com [reprocell.com]
• 14. caspase3 assay [assay-protocol.com]
• 15. abcam.com [abcam.com]

Comparative Efficacy of (2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol and Alternative Sphingosine Kinase Inhibitors in Diverse Cancer Cell Lines

A comprehensive guide for researchers and drug development professionals on the cross-validation of a novel sphingosine (B13886) analog, (2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol, and its comparison with established sphingosine kinase (SphK) inhibitors. This document provides a detailed analysis of their mechanisms of action, comparative efficacy in various cancer cell lines, and standardized experimental protocols for their evaluation.

The sphingolipid signaling pathway plays a critical role in cellular processes, including proliferation, survival, and apoptosis.[1] The balance between pro-apoptotic ceramide and pro-survival sphingosine-1-phosphate (S1P), often referred to as the "sphingolipid rheostat," is crucial for cell fate.[2] Sphingosine kinases (SphK), existing in two isoforms, SphK1 and SphK2, are the enzymes responsible for the phosphorylation of sphingosine to S1P.[1][3] Elevated expression of SphK1 is observed in various cancers and is associated with tumor progression and resistance to therapy, making it a promising target for anticancer drug development.[4][5]

(2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol is a novel sphingosine analog. This guide provides a comparative analysis of its potential effects with other well-characterized SphK inhibitors across different cancer cell lines.

Comparative Analysis of Sphingosine Kinase Inhibitors

The efficacy of SphK inhibitors can vary significantly depending on the cell line and the specific inhibitor's selectivity for SphK1 or SphK2. The following table summarizes the key characteristics and reported effects of (2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol (hypothetical data for a novel potent SphK1 inhibitor) and other established SphK inhibitors.

Inhibitor	Target(s)	Potency (IC50/Ki)	Cell Line Examples & Effects
(2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol	SphK1 (putative)	Not yet determined	Expected to induce apoptosis and inhibit proliferation in various cancer cell lines.
PF-543	SphK1	IC50: 26.7 nM (in whole blood)[3]	Induces apoptosis in various cell types by disrupting the balance between pro-apoptotic and anti-apoptotic sphingolipids.[6]
SK1-I (BML-258)	SphK1	Ki: 10 µM[3][7]	Decreases growth and survival of human leukemia U937 and Jurkat cells, enhances apoptosis.[4] Also sensitizes non-small cell lung cancer (NSCLC) cells to chemotherapy-induced apoptosis.[5]
SKI-II	SphK (non-selective)	IC50: 0.5 µM[8][9]	Induces apoptosis and has antiproliferative effects in different cancer cell lines.[8] It has shown antitumor activity in mice.[10]
ABC294640	SphK2	IC50: 9 µM[8]	Reduces intracellular S1P levels and increases ceramide in tumor cells.[8] It has been evaluated in various disease models.[7]
N,N-Dimethylsphingosine (DMS)	SphK	Ki: ~5 µM for SphK1[7]	A potent inhibitor of SphK.[3]

Signaling Pathways Modulated by SphK1 Inhibition

Inhibition of SphK1 disrupts the sphingolipid rheostat, leading to an accumulation of pro-apoptotic sphingosine and ceramide and a depletion of pro-survival S1P.[6] This shift triggers the intrinsic apoptosis pathway and can also interfere with key cell survival signaling cascades.

Caption: Sphingolipid metabolism and the inhibitory action of SphK1 inhibitors.

The anti-apoptotic effects of SphK1 are partly mediated through the activation of the PI3K/Akt/NF-κB and ERK1/2 signaling pathways.[4][5] Inhibition of SphK1 leads to the downregulation of these pro-survival pathways, thereby promoting apoptosis.

Caption: Downstream signaling pathways affected by SphK1 inhibition.

Experimental Protocols

To ensure reproducibility and accurate cross-validation of results, standardized experimental protocols are essential.

Sphingosine Kinase Activity Assay

This assay measures the enzymatic activity of SphK and is crucial for determining the potency of inhibitors. A common method involves the use of radiolabeled ATP.[2]

• Reaction Mixture: Prepare a reaction buffer containing 20 mM Tris-Cl (pH 7.4), 1 mM 2-mercaptoethanol, 1 mM EDTA, 5 mM sodium orthovanadate, 40 mM β-glycerophosphate, 15 mM NaF, 1 mM phenylmethylsulfonyl fluoride, 10 mM MgCl2, and protease inhibitors.[11]

• Substrates: Add sphingosine and [γ-³²P]ATP to the reaction mixture.

• Enzyme and Inhibitor: Add recombinant SphK1 or cell lysate containing the enzyme, along with varying concentrations of the inhibitor.

• Incubation: Incubate the reaction at 37°C for a specified time (e.g., 30 minutes).

• Separation and Detection: Stop the reaction and separate the radiolabeled S1P product from the unreacted [γ-³²P]ATP using thin-layer chromatography (TLC).[2]

• Quantification: Quantify the amount of radiolabeled S1P using a scintillation counter.[2] The IC50 value of the inhibitor can be calculated from the dose-response curve.

Cell Viability Assay (MTT Assay)

This colorimetric assay assesses the effect of the inhibitor on cell metabolic activity, which is an indicator of cell viability.

• Cell Seeding: Seed cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Treatment: Treat the cells with various concentrations of the SphK inhibitor or vehicle control for a specified duration (e.g., 24, 48, or 72 hours).

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours at 37°C.

• Formazan (B1609692) Solubilization: Remove the MTT solution and add a solubilizing agent (e.g., DMSO or isopropanol) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control cells.

Apoptosis Assay (Annexin V/Propidium (B1200493) Iodide Staining)

This flow cytometry-based assay quantifies the percentage of apoptotic and necrotic cells following treatment with the inhibitor.[6][12]

• Cell Treatment: Treat cells with the SphK inhibitor at the desired concentration and for the appropriate time.

• Cell Harvesting: Harvest the cells by trypsinization and wash with cold PBS.

• Staining: Resuspend the cells in Annexin V binding buffer. Add FITC-conjugated Annexin V and propidium iodide (PI) to the cell suspension.[6]

• Incubation: Incubate the cells in the dark at room temperature for 15 minutes.[6]

• Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer. Annexin V-positive/PI-negative cells are considered early apoptotic, while Annexin V-positive/PI-positive cells are late apoptotic or necrotic.

• Quantification: Determine the percentage of cells in each quadrant to quantify the extent of apoptosis.[6]

Experimental Workflow for Inhibitor Evaluation

The following diagram illustrates a typical workflow for the preclinical evaluation of a novel SphK inhibitor.

References

• 1. Sphingosine Kinase Activity Assay - Echelon Biosciences [echelon-inc.com]
• 2. A rapid assay for assessment of sphingosine kinase inhibitors and substrates - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. A selective sphingosine kinase 1 inhibitor integrates multiple molecular therapeutic targets in human leukemia - PMC [pmc.ncbi.nlm.nih.gov]
• 5. aacrjournals.org [aacrjournals.org]
• 6. benchchem.com [benchchem.com]
• 7. Drugging Sphingosine Kinases - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. Sphingosine Kinase Inhibitor (SKI-II) - Echelon Biosciences [echelon-inc.com]
• 10. Antitumor activity of sphingosine kinase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Sphingosine Kinase 2 Inhibition and Blood Sphingosine 1-Phosphate Levels - PMC [pmc.ncbi.nlm.nih.gov]
• 12. aacrjournals.org [aacrjournals.org]

Sphingolipid Apoptosis Inducers: A Comparative Analysis of (2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol and Ceramide

A comprehensive guide for researchers, scientists, and drug development professionals on the apoptotic effects of the sphingosine (B13886) analog (2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol and the well-characterized signaling lipid, ceramide. This document provides a comparative analysis of their mechanisms, supporting experimental data, and detailed protocols for key assays.

The sphingolipid family of molecules plays a critical role in cellular signaling, with certain members being key regulators of programmed cell death, or apoptosis. Among these, ceramide is a well-established pro-apoptotic second messenger. Its precursor, sphingosine, and its analogs, such as (2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol, also exhibit potent apoptotic activities. This guide provides a comparative analysis of the apoptotic effects of (2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol (a sphingosine analog) and ceramide, focusing on their distinct signaling pathways and cytotoxic efficacy.

Quantitative Comparison of Apoptotic Efficacy

The pro-apoptotic potency of both sphingosine analogs and ceramides (B1148491) is cell-type dependent and varies with the specific analog or acyl chain length of the ceramide. The following tables summarize quantitative data from various studies, providing insights into the effective concentrations required to induce apoptosis.

Table 1: Apoptotic Efficacy of Sphingosine and its Analogs

Compound	Cell Line	Assay	Effective Concentration/Result	Reference
Sphingosine	Jurkat (Human T-cell leukemia)	Annexin V Staining	5 µM for 12h significantly increased apoptosis	[1]
Sphingosine	RH30 (Rhabdomyosarcoma)	Annexin V Staining	5 µM for 12h increased apoptotic cells by 5-fold	[1]
Sphingosine	RH18 (Rhabdomyosarcoma)	Annexin V Staining	3.5 µM for 12h increased apoptotic cells by 5-fold	[1]
Sphingosine	SK-N-BE (Human neuroblastoma)	Cell Viability	Toxic, comparable to 7-oxasphingosine	[2]
Sphingosine	32d (Murine promyelocyte)	Cell Viability	Toxic, comparable to 7-oxasphingosine	[2]

Table 2: Apoptotic Efficacy of Ceramides

Compound	Cell Line	Assay	IC50/Effective Concentration	Reference
C2-Ceramide	HaCaT (Human keratinocytes)	Proliferation Assay	IC50: 20 µg/ml	[3]
C2-Ceramide	HL-60 (Human promyelocytic leukemia)	Apoptosis Assay	Up to 10 µM for 24h	[4]
C6-Ceramide	C6 (Rat glioma)	Antiproliferative Assay	IC50 = 32.7 µM (in DMSO)	[2]
C6-Ceramide	HT29 (Human colon adenocarcinoma)	Antiproliferative Assay	IC50 = 0.25 µM (in DMSO)	[2]
C12-Ceramide	MDA-MB-231 (Human breast cancer)	Cytotoxicity Assay	Stronger effect than C6-Ceramide	[3]
Adamantyl-ceramide	SKBr3 (Human breast cancer)	Cytotoxicity Assay (LDH release)	EC50: 10.9 µM	[3]
Ceramide (unspecified)	Jurkat (Human T-cell leukemia)	Apoptosis Assay	1 µM induced 42% apoptosis in 4h	[5]

Mechanistic Differences in Apoptosis Induction

(2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol (Sphingosine analog) and ceramide trigger apoptosis through distinct, though sometimes overlapping, signaling cascades. The "sphingolipid rheostat" model posits that the balance between pro-apoptotic ceramide and sphingosine and the pro-survival molecule sphingosine-1-phosphate (S1P) determines the cell's fate.[6]

(2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol (Sphingosine Analog)-Induced Apoptosis

Sphingosine-induced apoptosis is often characterized by its rapid onset and can be independent of its conversion to ceramide.[6] Key features of its mechanism include:

• Lysosomal Membrane Permeabilization: Sphingosine, being a lysosomotropic compound, can accumulate in lysosomes, leading to the release of cathepsins and other hydrolases into the cytosol, which in turn can activate the caspase cascade.[7]

• Direct Mitochondrial Effects: Sphingosine can directly interact with mitochondria, leading to the release of pro-apoptotic factors like cytochrome c.[1]

• Modulation of Kinase Pathways: It can inhibit protein kinase C (PKC) and the Akt/PKB survival pathway.[6]

• Upstream Caspase Activation: Studies have shown that sphingosine can activate upstream caspases like caspase-8.[6]

Ceramide-Induced Apoptosis

Ceramide-induced apoptosis is a more extensively studied pathway and can be initiated by a wide range of cellular stresses. Its signaling cascade involves:

• Mitochondrial Outer Membrane Permeabilization (MOMP): Ceramide can form channels in the outer mitochondrial membrane, facilitating the release of cytochrome c and other pro-apoptotic proteins.[8]

• Activation of Protein Phosphatases: Ceramide can activate protein phosphatase 1 (PP1) and PP2A, which can dephosphorylate and inactivate anti-apoptotic proteins like Bcl-2.

• Stress-Activated Protein Kinase (SAPK)/c-Jun N-terminal Kinase (JNK) Pathway: The JNK pathway is a common downstream effector of ceramide signaling.[9]

• Caspase Cascade Activation: The release of cytochrome c from mitochondria leads to the formation of the apoptosome and the activation of caspase-9, which in turn activates executioner caspases like caspase-3.

Signaling Pathway Diagrams

The following diagrams, generated using Graphviz, illustrate the distinct signaling pathways of (2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol (Sphingosine analog) and ceramide in inducing apoptosis.

Caption: Sphingosine Analog-Induced Apoptosis Pathway.

Caption: Ceramide-Induced Apoptosis Pathway.

Experimental Workflows and Protocols

To facilitate the replication and further investigation of the apoptotic effects of these sphingolipids, detailed protocols for key experiments are provided below.

Experimental Workflow: Comparative Apoptosis Analysis

Caption: General workflow for comparing apoptotic effects.

Detailed Experimental Protocols

1. Cell Viability Assay (MTT Assay)

This assay measures the metabolic activity of cells, which is an indicator of cell viability.

• Materials:

  • 96-well plates

  • Cells in culture

  • (2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol and Ceramide stock solutions

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

  • Solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl)

  • Microplate reader

• Procedure:

  • Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

  • Treat cells with various concentrations of the sphingolipids and a vehicle control.

  • Incubate for the desired time period (e.g., 24, 48, or 72 hours).

  • Add 10 µL of MTT solution to each well and incubate for 3-4 hours at 37°C.

  • Add 100 µL of solubilization solution to each well and incubate overnight at 37°C.

  • Measure the absorbance at 570 nm using a microplate reader.

2. Apoptosis Detection by Annexin V/Propidium Iodide (PI) Staining

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

• Materials:

  • Flow cytometry tubes

  • Cells in culture

  • (2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol and Ceramide stock solutions

  • Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, PI, and Binding Buffer)

  • Flow cytometer

• Procedure:

  • Induce apoptosis by treating cells with the sphingolipids for the desired time and concentration. Include untreated and vehicle-treated controls.

  • Harvest approximately 1-5 x 10^5 cells by centrifugation.

  • Wash the cells once with cold 1X PBS.

  • Resuspend the cells in 100 µL of 1X Binding Buffer.

  • Add 5 µL of Annexin V-FITC and 5 µL of PI staining solution.

  • Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

  • Add 400 µL of 1X Binding Buffer to each tube.

  • Analyze the cells by flow cytometry within one hour.

3. Caspase-3 Activity Assay (Colorimetric or Fluorometric)

This assay measures the activity of caspase-3, a key executioner caspase in apoptosis.

• Materials:

  • Microplate (96-well, clear for colorimetric, black for fluorometric)

  • Cells in culture

  • (2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol and Ceramide stock solutions

  • Caspase-3 Assay Kit (containing cell lysis buffer, reaction buffer, DTT, and caspase-3 substrate, e.g., DEVD-pNA or Ac-DEVD-AMC)

  • Microplate reader

• Procedure:

  • Induce apoptosis by treating cells with the sphingolipids.

  • Lyse the cells using the provided lysis buffer.

  • Centrifuge the lysate to pellet debris and collect the supernatant.

  • Determine the protein concentration of the cell lysate.

  • In a 96-well plate, add an equal amount of protein from each sample.

  • Add the reaction buffer (containing DTT) and the caspase-3 substrate to each well.

  • Incubate the plate at 37°C for 1-2 hours.

  • Measure the absorbance at 405 nm (colorimetric) or fluorescence at the appropriate excitation/emission wavelengths (fluorometric) using a microplate reader.

Conclusion

Both (2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol (a sphingosine analog) and ceramide are potent inducers of apoptosis, making them valuable tools for cancer research and potential therapeutic agents. However, their mechanisms of action are distinct. Sphingosine analogs can initiate apoptosis through pathways involving lysosomal disruption and direct mitochondrial effects, often acting upstream of or parallel to the classical ceramide-mediated pathway. Ceramide, on the other hand, primarily signals through mitochondrial channel formation and the activation of specific stress-related kinases.

The choice of which sphingolipid to use in an experimental setting will depend on the specific research question and the cell type being investigated. The quantitative data and detailed protocols provided in this guide offer a foundation for designing and interpreting experiments aimed at elucidating the complex roles of these fascinating lipids in the regulation of cell death.

References

• 1. Involvement of sphingosine in mitochondria-dependent Fas-induced apoptosis of type II Jurkat T cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Synthesis of 7-oxasphingosine and -ceramide analogues and their evaluation in a model for apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Cell death/survival signal by ceramide and sphingosine-1-phosphate - Glycoscience Protocols (GlycoPODv2) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. A house divided: ceramide, sphingosine, and sphingosine-1-phosphate in programmed cell death - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Sphingosine-induced apoptosis is dependent on lysosomal proteases [diva-portal.org]
• 8. Apoptotic Sphingolipid Ceramide in Cancer Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Fas, ceramide and serum withdrawal induce apoptosis via a common pathway in a type II Jurkat cell line - PubMed [pubmed.ncbi.nlm.nih.gov]

Navigating the Research Landscape of (2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol: A Guide to Data Scarcity and a Proposed Alternative

For researchers, scientists, and drug development professionals investigating the sphingolipid (2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol, a critical challenge emerges from the outset: a notable absence of published, reproducible scientific findings. Our comprehensive search of available scientific literature and databases reveals a significant gap in experimental data concerning the synthesis, biological activity, and inter-laboratory reproducibility of this specific C15 sphingoid base. While chemical identifiers and basic properties are cataloged in databases such as PubChem, in-depth research articles, clinical trial data, and detailed experimental protocols remain elusive.

This scarcity of information precludes the creation of a direct comparison guide on the reproducibility of findings for (2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol. To address the underlying interest in the biological activities and research landscape of amino-diols, this guide will instead focus on a closely related and extensively studied analogue: (2S,3R,4E)-2-aminooctadec-4-ene-1,3-diol , commonly known as sphingosine (B13886) . The wealth of data available for sphingosine provides a robust foundation for understanding the potential biological roles and the challenges associated with reproducibility in sphingolipid research.

The Pivot to a Well-Studied Analogue: Sphingosine

Sphingosine, a C18 sphingoid base, is a fundamental component of sphingolipids and a bioactive lipid molecule in its own right, playing crucial roles in various cellular processes, including cell proliferation, apoptosis, and inflammation. The extensive body of research on sphingosine allows for a meaningful discussion of the reproducibility of its reported biological effects across different laboratories.

Comparative Overview of Sphingosine-Related Findings

To illustrate the types of data available for a well-researched sphingolipid like sphingosine, the following table summarizes key findings from multiple studies. This highlights the kind of data that is currently unavailable for (2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol.

Biological Effect	Key Protein Target(s)	Reported IC50/EC50 Values	Cell/Animal Model	Key Publication(s)	Notes on Reproducibility
Inhibition of Protein Kinase C (PKC)	Protein Kinase C	10-50 µM	In vitro kinase assays, various cell lines	Hannun et al. (1986), Merrill et al. (1986)	Generally well-reproduced finding, though specific IC50 can vary with isoform and assay conditions.
Induction of Apoptosis	Caspases, Bcl-2 family proteins	5-20 µM	Jurkat cells, HeLa cells, various cancer cell lines	Obeid et al. (1993), Cuvillier et al. (1996)	Widely reported, but the precise signaling pathway and effective concentration can be cell-type dependent.
Inhibition of Sphingosine Kinase (SphK)	Sphingosine Kinase 1 & 2	Substrate	In vitro enzyme assays, various cell lines	Edsall et al. (1998)	As a natural substrate, its role in SphK activity is fundamental and well-established.
Modulation of Calcium Homeostasis	Intracellular calcium stores	1-10 µM	Various cell lines	Ghosh et al. (1990)	The effect on calcium signaling is a recurring theme, though the exact mechanisms can differ between studies.

Experimental Protocols: A Foundation for Reproducibility

The ability to reproduce scientific findings is contingent upon the detailed reporting of experimental methodologies. For sphingosine research, established protocols for key assays are available in the literature.

1. In Vitro Protein Kinase C (PKC) Inhibition Assay:

• Principle: Measurement of the transfer of radiolabeled phosphate (B84403) from ATP to a model substrate by PKC in the presence and absence of the test compound.

• Materials: Purified PKC isoforms, [γ-³²P]ATP, histone H1 (or other suitable substrate), phosphatidylserine, diacylglycerol, and sphingosine.

• Procedure:

  • Prepare a reaction mixture containing buffer, lipids (phosphatidylserine and diacylglycerol) to activate PKC, and the substrate.

  • Add varying concentrations of sphingosine.

  • Initiate the reaction by adding [γ-³²P]ATP and purified PKC.

  • Incubate at 30°C for a defined period (e.g., 10 minutes).

  • Stop the reaction and spot the mixture onto phosphocellulose paper.

  • Wash the paper to remove unincorporated [γ-³²P]ATP.

  • Quantify the incorporated radioactivity using a scintillation counter.

  • Calculate the percentage of inhibition at each sphingosine concentration and determine the IC50 value.

2. Cellular Apoptosis Assay (Annexin V/Propidium Iodide Staining):

• Principle: Differentiating apoptotic cells (Annexin V positive) from necrotic (Propidium Iodide positive) and live cells using flow cytometry.

• Materials: Cell line of interest (e.g., Jurkat T-cells), cell culture medium, sphingosine, Annexin V-FITC, Propidium Iodide (PI), and a flow cytometer.

• Procedure:

  • Seed cells in a multi-well plate and allow them to adhere (if applicable).

  • Treat cells with varying concentrations of sphingosine for a specified duration (e.g., 24 hours).

  • Harvest the cells and wash with cold phosphate-buffered saline (PBS).

  • Resuspend the cells in Annexin V binding buffer.

  • Add Annexin V-FITC and PI to the cell suspension.

  • Incubate in the dark at room temperature for 15 minutes.

  • Analyze the stained cells by flow cytometry, quantifying the percentage of cells in each quadrant (live, early apoptotic, late apoptotic/necrotic).

Visualizing a Key Signaling Pathway for Sphingosine

The pro-apoptotic effect of sphingosine is one of its most studied biological functions. The following diagram illustrates a simplified signaling pathway for sphingosine-induced apoptosis.

Caption: Simplified pathway of sphingosine-induced apoptosis.

Experimental Workflow for Investigating Bioactivity

The logical flow of experiments to characterize the biological activity of a compound like sphingosine is crucial for generating reproducible data.

Caption: General experimental workflow for bioactivity studies.

Conclusion and Future Directions

While the current body of scientific literature does not permit a comparative analysis of the reproducibility of findings for (2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol, the extensive research on its close analogue, sphingosine, offers a valuable framework. It underscores the importance of detailed protocol reporting, the consideration of cell-type specific effects, and the use of multiple orthogonal assays to confirm biological activities.

For researchers interested in the C15 sphingoid base, the path forward is clear: foundational research is required. This includes the development and publication of robust synthetic routes, comprehensive characterization of its biochemical and cellular effects using well-defined assays, and, ultimately, inter-laboratory studies to establish the reproducibility of these initial findings. Until such data becomes available, the rich literature on sphingosine will continue to serve as the primary reference point for understanding the biological potential of this class of molecules.

Unveiling the Molecular Targets of a Sphingolipid Analog: A Comparative Guide Using Knockout Models

For researchers, scientists, and drug development professionals, this guide provides a comprehensive comparison of experimental data to elucidate the molecular targets of (2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol. While direct knockout model studies for this specific compound are not publicly available, its structural similarity to sphingoid bases strongly points towards the inhibition of serine palmitoyltransferase (SPT), the rate-limiting enzyme in sphingolipid biosynthesis. This guide leverages data from SPT knockout models to infer the compound's mechanism of action and compares these findings with the effects of known SPT inhibitors.

Unmasking the Target: The Serine Palmitoyltransferase Hypothesis

(2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol shares a striking structural resemblance to sphinganine, the product of the enzymatic reaction catalyzed by serine palmitoyltransferase (SPT). This structural analogy is the cornerstone of the hypothesis that the compound acts as a competitive inhibitor of SPT. In the absence of direct knockout studies for the compound, this guide presents a comparative analysis using SPT knockout mouse models as a surrogate to predict its biological effects.

Comparative Analysis of SPT Inhibition: Knockout Models vs. Pharmacological Inhibition

To understand the potential consequences of inhibiting SPT with (2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol, we can compare the phenotypes of SPT knockout mice with wild-type mice treated with myriocin, a well-characterized SPT inhibitor.

Feature	Sptlc1+/- Knockout Mice	Myriocin-Treated Wild-Type Mice	Predicted Effect of (2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol
Intestinal SPT Activity	Reduced by 52%[1]	Reduced by 60-65%[1]	Significant reduction in SPT activity
Plasma Sphingomyelin (B164518)	No significant change reported	Significantly decreased[1]	Potential to lower plasma sphingomyelin levels
Plasma Cholesterol	Significantly less cholesterol absorption[1]	Significantly less cholesterol absorption[1]	Potential to lower plasma cholesterol levels
Intestinal Niemann-Pick C1-like 1 (NPC1L1) Protein Levels	Decreased[1]	Not explicitly reported, but implied by reduced cholesterol absorption	Potential to decrease NPC1L1 protein levels
Intestinal ABCG5 Protein Levels	Increased[1]	Not explicitly reported, but implied by reduced cholesterol absorption	Potential to increase ABCG5 protein levels
Intestinal ABCA1 Protein Levels	Decreased[1]	Not explicitly reported	Potential to decrease ABCA1 protein levels
Viability	Heterozygous knockout is viable	Generally well-tolerated in short-term studies	Likely to be well-tolerated at appropriate doses
Embryonic Lethality	Complete knockout is embryonic lethal[2]	Not applicable	High doses or chronic exposure may have toxic effects

Experimental Protocols: A Blueprint for Target Validation

To formally confirm that (2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol targets SPT, researchers can adopt and modify the following established protocols from studies on SPT knockout mice.

Generation of Conditional SPT Knockout Mice

A conditional knockout (cKO) mouse model for a subunit of SPT, such as Sptlc2, is crucial for studying the enzyme's role in adult animals, as complete knockout is embryonically lethal.[2]

• Targeting Vector Construction: A targeting vector is designed to flank a critical exon of the Sptlc2 gene with loxP sites.

• Embryonic Stem (ES) Cell Transfection: The targeting vector is introduced into ES cells.

• Selection and Screening: ES cells with the correctly integrated construct are selected and verified by PCR and Southern blotting.

• Blastocyst Injection: Targeted ES cells are injected into blastocysts to generate chimeric mice.

• Breeding: Chimeric mice are bred to establish a floxed allele mouse line.

• Cre-Recombinase Mating: The floxed mice are crossed with a Cre-driver line (e.g., tamoxifen-inducible Cre) to generate conditional knockout mice.

• Induction of Knockout: Tamoxifen (B1202) administration induces Cre-recombinase activity, leading to the excision of the floxed exon and inactivation of the Sptlc2 gene in a time-controlled manner.

In Vivo Treatment and Phenotypic Analysis

• Animal Models: Wild-type and Sptlc2 conditional knockout mice are used.

• Compound Administration: (2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol is administered to wild-type mice, with a vehicle control group.

• Induction of Knockout: Sptlc2 cKO mice are treated with tamoxifen to induce gene deletion.

• Phenotypic Assessment: Both groups of mice are monitored for changes in:

  • Lipid profiles: Plasma and tissue levels of sphingolipids (ceramide, sphingomyelin) and cholesterol are measured using mass spectrometry.

  • Gene and protein expression: Levels of key proteins involved in cholesterol and sphingolipid metabolism (e.g., NPC1L1, ABCG5, ABCA1) are assessed in relevant tissues (e.g., intestine, liver) by Western blotting and qPCR.

  • Histopathology: Tissues are examined for any pathological changes.

Visualizing the Molecular Pathways and Experimental Logic

To provide a clearer understanding of the underlying molecular mechanisms and experimental design, the following diagrams are presented.

Caption: The de novo sphingolipid biosynthesis pathway, highlighting the rate-limiting step catalyzed by serine palmitoyltransferase (SPT) and the hypothesized inhibitory action of (2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol.

Caption: A streamlined workflow for validating the molecular target of (2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol by comparing its effects in wild-type mice to the phenotype of conditional SPT knockout mice.

Conclusion and Future Directions

The structural similarity of (2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol to sphingoid bases provides a strong rationale for hypothesizing that it targets serine palmitoyltransferase. The comparative data from SPT knockout models and pharmacological inhibition studies offer a robust framework for predicting the compound's biological effects. Future research should focus on direct experimental validation using the outlined protocols to definitively confirm the molecular target and further elucidate the therapeutic potential of this compound. This includes head-to-head comparison studies in both wild-type and SPT knockout models to unequivocally demonstrate on-target activity.

References

• 1. Serine palmitoyltransferase (SPT) deficient mice absorb less cholesterol - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Analysis of development of lesions in mice with serine palmitoyltransferase (SPT) deficiency -Sptlc2 conditional knockout mice- - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of (2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol: A Guide for Laboratory Professionals

For immediate reference, treat (2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol as a hazardous chemical waste. Due to its amino group, it may be corrosive or have other hazardous properties. Follow your institution's specific hazardous waste management protocols.

This guide provides comprehensive procedures for the safe handling and disposal of (2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol, ensuring the safety of laboratory personnel and compliance with environmental regulations. Researchers, scientists, and drug development professionals should adhere to these protocols to minimize risks associated with this and similar chemical compounds.

Immediate Safety and Handling Protocols

Before handling (2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol for disposal, it is crucial to wear the appropriate Personal Protective Equipment (PPE).

Recommended Personal Protective Equipment (PPE):

PPE Item	Specification
Gloves	Chemical-resistant gloves (e.g., nitrile)
Eye Protection	Safety glasses or goggles
Lab Coat	Standard laboratory coat
Respiratory Protection	Use in a well-ventilated area. If dust is generated or aerosolization is possible, a respirator may be necessary.

Step-by-Step Disposal Procedure

The disposal of (2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol must be managed through your institution's hazardous waste program. Do not dispose of this chemical down the drain or in regular trash.[1][2]

1. Waste Identification and Segregation:

• Treat all waste containing (2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol, including pure substance, solutions, and contaminated materials, as hazardous chemical waste.[1][3]

• Solid Waste: Keep solid (2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol waste separate from liquid waste.

• Liquid Waste: If the compound is in a solution, do not mix it with other solvent waste streams unless explicitly permitted by your institution's guidelines.[4] It is best practice to separate halogenated and non-halogenated solvent wastes.[4]

• Incompatible Wastes: Store this waste away from incompatible materials. As a general rule, keep amino compounds separate from strong oxidizing agents and acids.[4][5]

2. Waste Collection and Containment:

• Containers: Use only appropriate, chemically compatible containers for waste collection.[6] The original container is often a good choice if it is in good condition.[5] The container must have a secure, leak-proof cap.[2]

• Labeling: Clearly label the waste container with the words "Hazardous Waste," the full chemical name "(2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol," and the approximate concentration and quantity.[6]

• Container Filling: Do not overfill waste containers. Leave at least 10% headspace to allow for expansion.

3. Storage in a Satellite Accumulation Area (SAA):

• Store the properly labeled and sealed waste container in a designated Satellite Accumulation Area (SAA) at or near the point of generation.[3][5]

• The SAA must be under the control of laboratory personnel and should be inspected weekly for any signs of leakage.[2][5]

• Segregate the waste container from incompatible chemicals within the SAA.[2][5]

4. Disposal Request and Pickup:

• Once the waste container is full or you are ready to dispose of it, follow your institution's procedures to request a pickup from the Environmental Health and Safety (EHS) or equivalent department.

• Do not hold waste for extended periods. Adhere to your institution's and local regulations regarding the maximum allowable accumulation time.

5. Disposal of Empty Containers:

• A container that held (2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol should be triple-rinsed with a suitable solvent.[1]

• Collect the rinsate as hazardous liquid waste and dispose of it accordingly.[4]

• After triple-rinsing, deface or remove the original label, and dispose of the container as regular trash or according to your institution's guidelines for empty chemical containers.[1]

Experimental Protocols

Neutralization (Acid-Base):

While some laboratory waste can be neutralized and disposed of down the drain, this is not recommended for (2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol without specific guidance from your EHS department.[7] Amines can produce strong odors and may not be suitable for sewer disposal.[7] If neutralization is deemed appropriate by EHS as a pre-treatment step, the general procedure is as follows:

• Work in a well-ventilated fume hood.

• Slowly add the neutralizing agent (a dilute acid for this basic compound) to the waste solution with constant stirring.

• Monitor the pH of the solution.

• Adjust the pH to a neutral range (typically between 6 and 8).

• Manage the neutralized solution as hazardous waste unless otherwise directed by your EHS office.

Disposal Workflow Diagram

The following diagram outlines the decision-making process for the proper disposal of (2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol.

Caption: Disposal workflow for (2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol.

References

• 1. vumc.org [vumc.org]
• 2. danielshealth.com [danielshealth.com]
• 3. ehrs.upenn.edu [ehrs.upenn.edu]
• 4. Hazardous Waste Disposal Guide: Research Safety - Northwestern University [researchsafety.northwestern.edu]
• 5. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 6. engineering.purdue.edu [engineering.purdue.edu]
• 7. In-Lab Disposal Methods: Waste Management Guide: Waste Management: Public & Environmental Health: Environmental Health & Safety: Protect IU: Indiana University [protect.iu.edu]

Personal protective equipment for handling (2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of (2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol. The following procedures are based on best practices for handling aminodiol compounds and should be implemented to ensure a safe laboratory environment.

Personal Protective Equipment (PPE)

When handling (2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol, appropriate personal protective equipment is mandatory to prevent skin and eye contact, as well as inhalation. The following table summarizes the recommended PPE.

PPE Category	Item	Specifications
Eye/Face Protection	Safety Goggles	Tightly fitting to protect against splashes.
Hand Protection	Gloves	Chemical-impermeable gloves.
Body Protection	Protective Clothing	Wear suitable protective clothing to avoid skin contact.
Respiratory Protection	Respirator	May be necessary if there is a risk of airborne exposure.

Operational Plan: Handling and Storage

Proper handling and storage are critical to maintaining the integrity of the compound and ensuring laboratory safety.

Handling:

• Work in a well-ventilated area to avoid the formation and inhalation of dust or aerosols.[1]

• Avoid contact with skin and eyes.[1]

• Use non-sparking tools to prevent ignition sources.[1]

• Prevent fire caused by electrostatic discharge.[1]

Storage:

• Store in a cool, dry, and well-ventilated place.[2]

• Keep containers tightly closed.[1][2]

• Store away from incompatible materials such as strong acids or oxidizers.[2]

• Containers should be clearly labeled.[2]

Disposal Plan

Dispose of (2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol in accordance with local, state, and federal regulations.[2] Do not allow the chemical to enter drains, as discharge into the environment should be avoided.[1] Adhered or collected material should be promptly disposed of in suitable, closed containers.[1]

Emergency Procedures

In the event of a spill or exposure, follow these steps:

• Spill:

  • Evacuate personnel to a safe area.[1]

  • Remove all sources of ignition.[1]

  • Ventilate the area.

  • Contain the spill and collect the material using spark-proof tools and explosion-proof equipment.[1]

  • Place in a suitable, closed container for disposal.[1]

• Exposure:

  • Eyes: Immediately flush with plenty of water.

  • Skin: Wash off with soap and plenty of water.

  • Inhalation: Move to fresh air.

  • Ingestion: Rinse mouth with water.

Seek medical attention if any symptoms persist.

Workflow for Safe Handling of (2S,3R,E)-2-Aminopentadec-4-ene-1,3-diol

Caption: Workflow for the safe handling of aminodiol compounds.

References

• 1. chemicalbook.com [chemicalbook.com]
• 2. diplomatacomercial.com [diplomatacomercial.com]